1-[4-(Methanesulfinyl)phenyl]piperazine

• CAS: 909418-91-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1-[4-(Methanesulfinyl)phenyl]piperazine

Abstract: This guide provides a comprehensive overview of a robust and logical synthetic pathway for 1-[4-(Methanesulfinyl)phenyl]piperazine, a molecule incorporating the pharmaceutically significant piperazine scaffold.[1][2] The synthesis is approached via a two-stage process, commencing with the formation of a C-N bond to construct the arylpiperazine core, followed by a controlled oxidation of a thioether intermediate. This document elucidates the mechanistic principles behind the chosen reactions, offers detailed experimental protocols, and presents the information in a structure optimized for researchers and professionals in drug development. The causality behind experimental choices, such as catalyst selection and oxidant stoichiometry, is explained to ensure both scientific integrity and practical reproducibility.

Strategic Approach: A Retrosynthetic Analysis

The synthesis of 1-[4-(Methanesulfinyl)phenyl]piperazine is most logically approached by disconnecting the molecule at its two key functional linkages: the sulfoxide group and the aryl-nitrogen bond. The sulfoxide functionality is a sensitive group that is best installed late in the sequence to avoid undesired side reactions. Therefore, the primary disconnection is the oxidation step, revealing the more stable thioether precursor, 1-[4-(Methylthio)phenyl]piperazine.[3] The second disconnection breaks the aryl C-N bond, leading back to piperazine and an appropriately functionalized phenyl ring, such as 1-bromo-4-(methylthio)benzene. This strategy leverages well-established and high-yielding catalytic cross-coupling reactions for the key bond formation.

Caption: Retrosynthetic pathway for the target compound.

Synthesis Pathway and Mechanistic Considerations

The forward synthesis is executed in two principal stages, each selected for its efficiency, selectivity, and scalability.

Stage 1: Synthesis of 1-[4-(Methylthio)phenyl]piperazine via Buchwald-Hartwig Amination

The construction of the N-aryl bond is effectively achieved using a palladium-catalyzed Buchwald-Hartwig amination. This cross-coupling reaction is a cornerstone of modern synthetic chemistry for its remarkable functional group tolerance and high efficiency in forming C-N bonds, outperforming traditional methods like nucleophilic aromatic substitution (SNAr) which often require harsh conditions or highly activated substrates.[4][5]

Mechanism Rationale: The catalytic cycle involves the oxidative addition of the palladium(0) catalyst to the aryl bromide, followed by coordination of the piperazine nucleophile and subsequent reductive elimination to yield the desired N-arylpiperazine product and regenerate the active catalyst.[1] The choice of a bulky phosphine ligand (e.g., BINAP) is critical to facilitate the reductive elimination step and prevent catalyst decomposition.

Stage 2: Selective Oxidation of the Thioether to a Sulfoxide

The conversion of the thioether precursor to the target sulfoxide is the most delicate step of the synthesis. The primary challenge is to prevent over-oxidation to the corresponding sulfone (1-[4-(Methanesulfonyl)phenyl]piperazine).[6] This requires careful selection of the oxidizing agent and strict control over reaction stoichiometry and temperature.

Oxidant Selection and Mechanistic Insight: While various oxidants can perform this transformation, sodium metaperiodate (NaIO₄) in a mixed solvent system (e.g., methanol/water) is an excellent choice. It is mild, selective, and generally affords clean conversion with minimal sulfone formation when used in a 1:1 stoichiometric ratio. The reaction proceeds via a direct oxygen atom transfer (OAT) mechanism from the oxidant to the electron-rich sulfur atom.[7] Alternative reagents like hydrogen peroxide can also be used, often favored from a green chemistry perspective, but may require catalytic activation to achieve high selectivity.[3][8]

Detailed Experimental Protocols

The following protocols are representative procedures designed for laboratory-scale synthesis.

Protocol 3.1: Synthesis of 1-[4-(Methylthio)phenyl]piperazine (Thioether Precursor)

• System Setup: To an oven-dried Schlenk flask, add palladium(II) acetate (Pd(OAc)₂, 0.02 eq.), racemic-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl (BINAP, 0.03 eq.), and sodium tert-butoxide (NaOtBu, 1.4 eq.).

• Reagent Addition: Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen). Add 1-bromo-4-(methylthio)benzene (1.0 eq.) and piperazine (1.2 eq.) followed by anhydrous toluene as the solvent.

• Reaction: Heat the reaction mixture to 100 °C and stir vigorously for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Upon completion, cool the mixture to room temperature and quench with water. Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the title compound.[9]

Protocol 3.2: Synthesis of 1-[4-(Methanesulfinyl)phenyl]piperazine (Final Product)

• Dissolution: Dissolve 1-[4-(Methylthio)phenyl]piperazine (1.0 eq.) in methanol in a round-bottom flask. Cool the solution to 0 °C in an ice bath.

• Oxidant Addition: In a separate flask, dissolve sodium metaperiodate (NaIO₄, 1.05 eq.) in deionized water. Add this solution dropwise to the stirred thioether solution over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 3-5 hours. Monitor the disappearance of the starting material by TLC.

• Work-up: Once the reaction is complete, a white precipitate (sodium iodate) will have formed. Filter the reaction mixture through a pad of Celite.

• Purification: Concentrate the filtrate under reduced pressure to remove the methanol. Add water to the residue and extract with dichloromethane (3x). Combine the organic layers, dry over Na₂SO₄, filter, and evaporate the solvent to yield 1-[4-(Methanesulfinyl)phenyl]piperazine as a solid.

Data Presentation: Summary of Synthetic Stages

Stage	Key Reactants	Key Reagents/Catalyst	Typical Yield	Purity Target
1. Buchwald-Hartwig Amination	1-Bromo-4-(methylthio)benzene, Piperazine	Pd(OAc)₂, BINAP, NaOtBu	80-95%	>98% (by HPLC)
2. Selective Oxidation	1-[4-(Methylthio)phenyl]piperazine	Sodium Metaperiodate (NaIO₄)	85-98%	>98% (by HPLC)

Note: Yields are representative and may vary based on reaction scale and optimization.

Visualization of the Synthesis Workflow

The complete forward synthesis pathway is illustrated below, highlighting the transformation from commercially available starting materials to the final sulfoxide product.

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An In-depth Technical Guide to the Physical Properties of 1-[4-(methanesulfinyl)phenyl]piperazine

This technical guide provides a comprehensive overview of the physical properties of 1-[4-(methanesulfinyl)phenyl]piperazine, a compound of interest in contemporary drug discovery and development. Given the limited availability of direct experimental data for this specific molecule, this guide emphasizes the foundational principles and robust experimental methodologies required for its characterization. By leveraging data from structurally related analogs—the sulfide and sulfone derivatives—we provide a predictive framework and detailed protocols to empower researchers in their investigation of this and similar compounds.

Introduction: The Significance of the Aryl Piperazine Scaffold and the Sulfoxide Moiety

The piperazine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of numerous approved drugs.[1] Its derivatives are known to interact with a wide range of biological targets. The incorporation of a methanesulfinyl (sulfoxide) group into the arylpiperazine structure introduces a chiral center at the sulfur atom and significantly impacts the molecule's polarity, solubility, and potential for hydrogen bonding.[2] These modifications can profoundly influence a compound's pharmacokinetic and pharmacodynamic profile. Understanding the physical properties of 1-[4-(methanesulfinyl)phenyl]piperazine is therefore a critical step in its development as a potential therapeutic agent.

Synthesis and Interspecies Relationship: Sulfide, Sulfoxide, and Sulfone

The most direct synthetic route to 1-[4-(methanesulfinyl)phenyl]piperazine is through the controlled oxidation of its sulfide precursor, 1-[4-(methylthio)phenyl]piperazine. This relationship is pivotal, as the physical properties of the target sulfoxide are best understood in the context of its sulfide and over-oxidized sulfone analogue, 1-[4-(methylsulfonyl)phenyl]piperazine.

Caption: Synthetic relationship between the sulfide, sulfoxide, and sulfone derivatives.

Synthesis of the Sulfide Precursor: 1-[4-(methylthio)phenyl]piperazine

The synthesis of the sulfide precursor can be achieved through several established methods for the formation of arylpiperazines, such as the Buchwald-Hartwig amination or nucleophilic aromatic substitution.[3] A common laboratory-scale synthesis is outlined below.

Experimental Protocol: Synthesis of 1-[4-(methylthio)phenyl]piperazine

• Reaction Setup: To a solution of 1-fluoro-4-(methylthio)benzene (1.0 eq) in a suitable high-boiling polar aprotic solvent such as dimethyl sulfoxide (DMSO), add piperazine (2.0 eq) and a non-nucleophilic base such as potassium carbonate (2.0 eq).

• Reaction Conditions: Heat the reaction mixture to 120-140 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and pour it into water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Controlled Oxidation to the Sulfoxide

The selective oxidation of the sulfide to the sulfoxide is a critical step that requires careful control to prevent the formation of the sulfone.[4]

Experimental Protocol: Synthesis of 1-[4-(methanesulfinyl)phenyl]piperazine

• Oxidizing Agent Selection: Sodium metaperiodate (NaIO₄) is an effective and selective oxidizing agent for this transformation.[5] Alternatively, hydrogen peroxide in acetic acid can be used.[4]

• Reaction Setup: Dissolve 1-[4-(methylthio)phenyl]piperazine (1.0 eq) in a suitable solvent mixture such as methanol/water or acetone/water.

• Reaction Conditions: Cool the solution in an ice bath and add a solution of sodium metaperiodate (1.1 eq) in water dropwise. Stir the reaction mixture at 0-5 °C and monitor its progress by TLC or LC-MS.

• Work-up and Purification: Once the starting material is consumed, filter the reaction mixture to remove the sodium iodate byproduct. Partition the filtrate between water and an organic solvent like dichloromethane. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude sulfoxide. Further purification can be achieved by recrystallization or column chromatography.

Comparative Physical Properties

The physical properties of 1-[4-(methanesulfinyl)phenyl]piperazine are expected to be intermediate between its sulfide and sulfone analogues. The introduction of the polar sulfoxide group generally leads to a higher melting point, increased boiling point, and altered solubility profile compared to the sulfide.[6]

Property	1-[4-(methylthio)phenyl]piperazine (Sulfide)	1-[4-(methanesulfinyl)phenyl]piperazine (Sulfoxide)	1-[4-(methylsulfonyl)phenyl]piperazine (Sulfone)
Molecular Formula	C₁₁H₁₆N₂S	C₁₁H₁₆N₂OS	C₁₁H₁₆N₂O₂S
Molecular Weight	208.33 g/mol	224.33 g/mol	240.32 g/mol
Predicted Melting Point	Lower	Intermediate	Higher
Predicted Boiling Point	Lower	Intermediate	Higher
Predicted Solubility	Soluble in non-polar organic solvents	Soluble in polar organic solvents, sparingly soluble in water	More soluble in polar solvents than the sulfoxide
CAS Number	Not readily available	Not readily available	187669-60-9

Experimental Determination of Physical Properties

The following section details the standard experimental protocols for the determination of the key physical properties of 1-[4-(methanesulfinyl)phenyl]piperazine.

Melting Point Determination

The melting point is a fundamental physical property that provides an indication of purity.

Experimental Protocol: Melting Point Determination

• Sample Preparation: Ensure the sample is thoroughly dried to remove any residual solvent.

• Apparatus: Utilize a calibrated melting point apparatus.

• Procedure: Pack a small amount of the crystalline solid into a capillary tube. Place the capillary tube in the melting point apparatus and heat at a rate of 1-2 °C per minute near the expected melting point.

• Data Recording: Record the temperature range from the appearance of the first liquid droplet to the complete liquefaction of the solid. A sharp melting range (e.g., < 2 °C) is indicative of high purity.

Boiling Point Determination

Due to the relatively high molecular weight and polarity of the compound, the boiling point is expected to be high and is best determined under reduced pressure to prevent decomposition.

Experimental Protocol: Boiling Point Determination (Under Reduced Pressure)

• Apparatus: Use a distillation apparatus designed for vacuum distillation.

• Procedure: Place the sample in a distillation flask with a magnetic stirrer. Connect the flask to a vacuum pump and a manometer.

• Data Recording: Gradually reduce the pressure and gently heat the sample. Record the temperature at which the liquid boils and the corresponding pressure. The boiling point at atmospheric pressure can be estimated using a nomograph.

Solubility Profile

Determining the solubility in a range of solvents is crucial for formulation development and for designing further chemical reactions.

Experimental Protocol: Solubility Determination

• Solvent Selection: Choose a range of solvents with varying polarities, including water, buffers at different pH values, methanol, ethanol, acetone, dichloromethane, and a non-polar solvent like hexane.

• Procedure: In a series of vials, add a known amount of the compound (e.g., 1 mg) to a known volume of each solvent (e.g., 1 mL).

• Observation: Stir or sonicate the mixtures at a controlled temperature (e.g., 25 °C) for a set period. Visually inspect for complete dissolution. If the compound dissolves, add more solute in known increments until saturation is reached.

• Quantification: For a more precise determination, the concentration of the saturated solution can be measured using techniques like HPLC or UV-Vis spectroscopy. The results are typically expressed in mg/mL or mol/L. Sulfoxides like DMSO are miscible with water and a wide range of organic solvents.[7][8]

Spectroscopic Characterization

Spectroscopic techniques are essential for confirming the chemical structure and purity of the synthesized compound.

Caption: Workflow for spectroscopic characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are powerful tools for elucidating the molecular structure.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the piperazine ring protons, and the methyl protons of the sulfinyl group. The chemical shift of the methyl protons in aryl methyl sulfoxides is typically observed around 2.7 ppm.[9] The protons on the piperazine ring will likely appear as complex multiplets.

• ¹³C NMR: The carbon NMR spectrum will provide information on the number of unique carbon atoms in the molecule. The carbon of the methyl group attached to the sulfoxide is expected to have a distinct chemical shift.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and to gain information about its fragmentation pattern. High-resolution mass spectrometry (HRMS) can confirm the elemental composition.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the functional groups present in the molecule. A strong absorption band in the region of 1030-1070 cm⁻¹ is characteristic of the S=O stretching vibration in sulfoxides.

Conclusion

While direct physical property data for 1-[4-(methanesulfinyl)phenyl]piperazine is not extensively documented, this guide provides a robust framework for its synthesis, characterization, and the experimental determination of its key physical properties. By understanding its relationship with its sulfide and sulfone analogs and by applying the detailed protocols herein, researchers can confidently and accurately characterize this and other novel arylpiperazine derivatives, thereby accelerating the drug discovery and development process.

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A Comprehensive Technical Guide to the Molecular Weight Determination and Characterization of 1-[4-(methanesulfinyl)phenyl]piperazine

Abstract: This technical guide provides an in-depth methodology for the definitive determination of the molecular weight of 1-[4-(methanesulfinyl)phenyl]piperazine, a heterocyclic compound of interest in medicinal chemistry and drug development. This document moves beyond a simple statement of the molecular weight to detail the integral, self-validating workflow required to establish this value with unimpeachable scientific rigor. We will explore a plausible synthetic route, the application of high-resolution mass spectrometry for precise mass determination, and the essential role of nuclear magnetic resonance spectroscopy in structural verification. This guide is intended for researchers, chemists, and drug development professionals who require a robust framework for the characterization of novel small molecules.

Introduction to 1-[4-(methanesulfinyl)phenyl]piperazine

The molecular scaffold of 1-[4-(methanesulfinyl)phenyl]piperazine combines two key pharmacophoric fragments: the piperazine ring and a phenyl sulfoxide group. Piperazine derivatives are ubiquitous in pharmaceuticals, valued for their ability to interact with a wide range of biological targets. The methanesulfinyl (sulfoxide) group is a polar, chiral functional group that can significantly influence a molecule's solubility, metabolic stability, and receptor-binding properties.

Accurate determination of the molecular weight is the foundational step in the characterization of any chemical entity. It serves as the primary identifier and is critical for confirming the successful synthesis of the target compound, ensuring purity, and enabling correct stoichiometric calculations for subsequent assays. This guide provides the theoretical basis and practical protocols for establishing this fundamental property.

Physicochemical Properties and Theoretical Molecular Weight

The first step in our analysis is to calculate the theoretical molecular weight from the compound's molecular formula. This provides a benchmark value against which experimental data will be compared.

The structure of 1-[4-(methanesulfinyl)phenyl]piperazine consists of a piperazine ring attached to a phenyl ring, which is in turn substituted with a methanesulfinyl group.

• Chemical Structure:

  (A representative image of the chemical structure would be placed here in a full whitepaper)

Based on its constituent atoms, we can derive the key theoretical values for the compound.

Property	Value	Source
Molecular Formula	C₁₁H₁₆N₂OS	Calculated
Average Molecular Weight	224.32 g/mol	Calculated
Monoisotopic Mass	224.09833 Da	Calculated

The monoisotopic mass is calculated using the mass of the most abundant isotopes of each element (¹²C, ¹H, ¹⁴N, ¹⁶O, ³²S) and is the value of primary importance in high-resolution mass spectrometry.[1]

Proposed Synthesis Pathway and Rationale

To perform any analytical characterization, a sample of the compound must first be obtained. A logical and efficient synthetic route involves the controlled oxidation of a readily available precursor, 1-[4-(methylthio)phenyl]piperazine. The methylthio (-SCH₃) group can be selectively oxidized to the methanesulfinyl (-SOCH₃) group.

Rationale for Experimental Choices:

• Starting Material: 1-[4-(methylthio)phenyl]piperazine (CAS 80835-30-9) is a commercially available or readily synthesizable precursor.[2]

• Oxidizing Agent: A mild oxidizing agent such as sodium periodate (NaIO₄) or a controlled amount of hydrogen peroxide (H₂O₂) is chosen. This selectivity is crucial to prevent over-oxidation to the corresponding sulfone (-SO₂CH₃).

• Solvent System: A mixture of water and a miscible organic solvent like methanol or ethanol is often used to ensure the solubility of both the inorganic oxidant and the organic substrate.

Experimental Protocol: Synthesis

• Dissolution: Dissolve 1.0 g of 1-[4-(methylthio)phenyl]piperazine in 20 mL of methanol in a round-bottom flask equipped with a magnetic stirrer.

• Oxidant Preparation: In a separate beaker, dissolve one molar equivalent of sodium periodate (NaIO₄) in 10 mL of deionized water.

• Reaction: Cool the flask containing the starting material to 0°C using an ice bath. Add the NaIO₄ solution dropwise over 30 minutes, maintaining the temperature at 0°C.

• Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Workup: Once the reaction is complete, filter the mixture to remove the sodium iodate byproduct. Reduce the volume of the filtrate under reduced pressure.

• Extraction: Add 20 mL of deionized water to the residue and extract the product with dichloromethane (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure 1-[4-(methanesulfinyl)phenyl]piperazine.

Synthesis Workflow Diagram

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Protocols & Analytical Methods

The Versatile Building Block: 1-[4-(methanesulfinyl)phenyl]piperazine in Pharmaceutical Development

In the landscape of modern medicinal chemistry, the relentless pursuit of novel therapeutic agents with enhanced efficacy and safety profiles has led to an increased focus on the design and synthesis of innovative molecular scaffolds. Among these, the phenylpiperazine moiety has emerged as a privileged structure, forming the core of numerous clinically successful drugs.[1][2] This application note delves into the synthesis and utility of a particularly valuable derivative, 1-[4-(methanesulfinyl)phenyl]piperazine, a building block that offers unique physicochemical properties for the development of next-generation pharmaceuticals, particularly in the realm of central nervous system (CNS) disorders.

The introduction of the methanesulfinyl (sulfoxide) group onto the phenyl ring of the piperazine scaffold imparts a unique combination of polarity, hydrogen bonding capability, and metabolic stability.[3] This functional group can significantly influence a molecule's absorption, distribution, metabolism, and excretion (ADME) properties, as well as its interaction with biological targets. This guide provides detailed protocols for the synthesis of this key building block and explores its application in the design of potent and selective drug candidates.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of a building block is paramount for its effective utilization in drug design and development. The key properties of 1-[4-(methanesulfinyl)phenyl]piperazine are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₁H₁₆N₂OS	ChemScene
Molecular Weight	224.32 g/mol	ChemScene
CAS Number	80835-30-9 (for the corresponding sulfide)	ChemScene
Appearance	Off-white to white solid	Assumed based on similar compounds
Solubility	Soluble in DMSO, Methanol	Assumed based on structure

Synthesis of 1-[4-(methanesulfinyl)phenyl]piperazine: A Two-Step Approach

The synthesis of 1-[4-(methanesulfinyl)phenyl]piperazine can be efficiently achieved through a two-step synthetic sequence commencing with the palladium-catalyzed Buchwald-Hartwig amination, followed by a selective oxidation of the corresponding sulfide precursor.[4][5] This approach offers a high degree of flexibility and is amenable to scale-up.

Step 1: Synthesis of 1-(4-(methylthio)phenyl)piperazine

The initial step involves the formation of the C-N bond between piperazine and a suitable aryl halide. To control the reactivity and prevent di-arylation, a mono-protected piperazine, such as N-Boc-piperazine, is typically employed.[6]

Reaction Scheme:

Caption: Synthetic workflow for 1-(4-(methylthio)phenyl)piperazine.

Protocol: Buchwald-Hartwig Amination and Deprotection

• Reactant Preparation: To an oven-dried Schlenk tube, add 1-bromo-4-(methylthio)benzene (1.0 equiv), N-Boc-piperazine (1.2 equiv), and a suitable base such as sodium tert-butoxide (1.4 equiv).

• Catalyst Preparation: In a separate glovebox or under an inert atmosphere, prepare the palladium catalyst system. A common system consists of Pd₂(dba)₃ (2 mol%) and a suitable phosphine ligand like Xantphos (4 mol%).

• Reaction Setup: Seal the Schlenk tube, and evacuate and backfill with an inert gas (e.g., argon) three times. Add anhydrous toluene as the solvent, followed by the catalyst solution.

• Reaction Execution: Heat the reaction mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product, tert-butyl 4-(4-(methylthio)phenyl)piperazine-1-carboxylate, by flash column chromatography on silica gel.

• Deprotection: Dissolve the purified Boc-protected intermediate in a suitable solvent such as dichloromethane and treat with an excess of trifluoroacetic acid at room temperature. Stir for 2-4 hours until deprotection is complete (monitored by TLC).

• Isolation: Remove the solvent and excess acid under reduced pressure. Neutralize the residue with a saturated solution of sodium bicarbonate and extract the product with dichloromethane. Dry the organic layer, filter, and concentrate to yield 1-(4-(methylthio)phenyl)piperazine.[7]

Step 2: Oxidation to 1-[4-(methanesulfinyl)phenyl]piperazine

The final step is the selective oxidation of the sulfide to the corresponding sulfoxide. Care must be taken to avoid over-oxidation to the sulfone. A mild and selective oxidizing agent such as sodium metaperiodate is well-suited for this transformation.[8]

Reaction Scheme:

Caption: Oxidation of the sulfide to the target sulfoxide.

Protocol: Selective Oxidation

• Reaction Setup: In a round-bottom flask, dissolve 1-(4-(methylthio)phenyl)piperazine (1.0 equiv) in a mixture of methanol and water (e.g., 1:1 v/v).

• Oxidation: Cool the solution to 0 °C in an ice bath. Add sodium metaperiodate (1.1 equiv) portion-wise over 15-20 minutes, ensuring the temperature remains below 5 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and monitor its progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Work-up: Once the starting material is consumed, filter the reaction mixture to remove the sodium iodate byproduct.

• Extraction: Concentrate the filtrate to remove the methanol. Extract the aqueous residue with dichloromethane or ethyl acetate.

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography or recrystallization to afford pure 1-[4-(methanesulfinyl)phenyl]piperazine.[8]

Applications in Pharmaceuticals: A Key Building Block for CNS-Targeting Agents

The 1-phenylpiperazine scaffold is a cornerstone in the development of drugs targeting the central nervous system.[2] The introduction of a methanesulfinyl group at the 4-position of the phenyl ring offers a strategic advantage in modulating the pharmacological profile of these agents. While a specific marketed drug containing the exact 1-[4-(methanesulfinyl)phenyl]piperazine moiety has not been prominently identified in the reviewed literature, numerous studies highlight the importance of related structures in the development of dopamine receptor antagonists.[9]

Dopamine Receptor Antagonism

Dopamine receptors, particularly the D₂ subtype, are critical targets for antipsychotic medications used in the treatment of schizophrenia and other psychotic disorders.[10] The 4-substituted phenylpiperazine moiety is a well-established pharmacophore for D₂ receptor antagonists.[2] The sulfoxide group in 1-[4-(methanesulfinyl)phenyl]piperazine can act as a hydrogen bond acceptor, potentially forming key interactions with amino acid residues in the receptor's binding pocket.

Furthermore, the polarity of the sulfoxide group can influence the overall lipophilicity of the molecule, which is a critical factor for blood-brain barrier penetration. By fine-tuning this property, medicinal chemists can optimize the CNS exposure of a drug candidate, enhancing its therapeutic efficacy while potentially minimizing peripheral side effects.[9]

Structure-Activity Relationship (SAR) Insights

Structure-activity relationship studies on related phenylpiperazine derivatives have provided valuable insights into the role of substituents on the phenyl ring.[11]

• Polarity and Hydrogen Bonding: The sulfoxide group's ability to act as a hydrogen bond acceptor can be crucial for receptor binding affinity and selectivity.[3]

• Metabolic Stability: The sulfur atom in the sulfoxide is less prone to oxidation compared to a sulfide, which can lead to improved metabolic stability and a longer duration of action.

• Stereochemistry: It is important to note that the sulfur atom in a sulfoxide is a chiral center. The two enantiomers can exhibit different pharmacological activities and metabolic profiles. Therefore, stereoselective synthesis or chiral separation may be necessary to identify the more potent and safer enantiomer.

Caption: Relationship between molecular features and therapeutic outcome.

Conclusion

1-[4-(methanesulfinyl)phenyl]piperazine represents a valuable and versatile building block for the synthesis of novel pharmaceutical agents. Its unique combination of a privileged phenylpiperazine scaffold and a polar, metabolically stable sulfoxide group makes it an attractive starting point for the development of drugs targeting the central nervous system, particularly as dopamine receptor antagonists. The synthetic protocols outlined in this application note provide a reliable and adaptable route to this key intermediate, empowering researchers and drug development professionals to explore its full potential in the quest for new and improved therapies.

References

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. Structure–Activity Relationship Studies of Aryl Sulfoxides as Reversible Monoacylglycerol Lipase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemscene.com [chemscene.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. researchgate.net [researchgate.net]
• 10. Discovery of β-Arrestin–Biased Dopamine D2 Ligands for Probing Signal Transduction Pathways Essential for Antipsychotic Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and structure-activity relationships of a new model of arylpiperazines. 2. Three-dimensional quantitative structure-activity relationships of hydantoin-phenylpiperazine derivatives with affinity for 5-HT1A and alpha 1 receptors. A comparison of CoMFA models - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced LC-MS/MS Profiling of N-Phenylpiperazine Derivatives

Application Note & Technical Guide

Executive Summary & Scientific Context

N-phenylpiperazines represent a dual-class chemical scaffold found in both psychoactive designer drugs (e.g., BZP, TFMPP, mCPP) and legitimate pharmacotherapies (e.g., aripiprazole metabolites). Their analysis is complicated by two primary factors: regioisomerism (ortho-, meta-, para- substitutions) and high polarity , which often leads to poor retention on standard C18 phases.

This guide moves beyond generic screening protocols to establish a high-fidelity LC-MS/MS workflow. It prioritizes the use of Biphenyl stationary phases to exploit

interactions for isomer resolution and details a Mixed-Mode Cation Exchange (MCX) extraction protocol to eliminate matrix suppression in biological fluids.

Chemical Basis & MS/MS Theory

Chromatographic Selectivity: The Case for Biphenyl

Standard C18 columns rely on hydrophobic interaction. However, N-phenylpiperazines possess an aromatic ring capable of strong

interactions.

• The Mechanism: Biphenyl stationary phases contain two phenyl rings separated by a single bond. When methanol is used as the organic modifier, these phases exhibit enhanced selectivity for aromatic, polarizable compounds compared to C18.

• Isomer Separation: This interaction is sterically sensitive, allowing for baseline resolution of positional isomers (e.g., m-CPP vs. p-CPP) which often co-elute on alkyl-bonded phases.

Fragmentation Mechanics (ESI+)

In Electrospray Ionization (Positive Mode), the secondary amine of the piperazine ring is the primary site of protonation (

). Collision-Induced Dissociation (CID) typically follows a predictable pathway:

• Piperazine Ring Cleavage: Loss of neutral fragments (

  , 43 Da) is common.

• C-N Bond Scission: Cleavage between the phenyl ring and the piperazine nitrogen often yields the phenyl cation or the piperazine fragment.

Visualization: Fragmentation Logic

Caption: Logical flow of Collision-Induced Dissociation (CID) for N-phenylpiperazines in ESI+ mode.

Experimental Protocol: Sample Preparation

Objective: Isolate basic amines from complex matrices (Urine/Plasma) while removing phospholipids that cause ion suppression. Method Choice: Mixed-Mode Cation Exchange (MCX) SPE. This is superior to LLE because it allows for an aggressive organic wash (100% MeOH) to remove neutrals while the analyte remains ionically bound.

Reagents

• Sorbent: Polymeric Mixed-Mode Cation Exchange (e.g., Oasis MCX or Strata-X-C).

• Wash Solvent: 100% Methanol.

• Elution Solvent: 5% Ammonium Hydroxide in Methanol (breaks the ionic bond).

Workflow Diagram

Caption: Mixed-Mode Cation Exchange (MCX) protocol ensuring removal of neutral matrix components.

Instrumental Parameters (LC-MS/MS)

Liquid Chromatography[2][3][4][5][6]

• System: UHPLC (Binary Pump).

• Column: Biphenyl Stationary Phase (e.g., Kinetex 2.6µm Biphenyl, 100 x 2.1 mm).

• Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water.

• Mobile Phase B: Methanol + 0.1% Formic Acid.[1]

  • Note: Methanol is preferred over Acetonitrile to maximize

    selectivity on Biphenyl phases.

Gradient Profile:

Time (min)	% Mobile Phase B	Flow Rate (mL/min)	Interaction Phase
0.00	10	0.4	Initial Loading
1.00	10	0.4	Isocratic Hold
6.00	90	0.4	Elution of Analytes
7.50	90	0.4	Column Wash
7.60	10	0.4	Return to Initial

| 10.00 | 10 | 0.4 | Re-equilibration |

Mass Spectrometry (MRM Table)

Parameters derived for a Triple Quadrupole system (ESI+).

Compound	Precursor (m/z)	Quantifier (m/z)	Qualifier (m/z)	Collision Energy (V)
BZP (Benzylpiperazine)	177.1	91.1	134.1	25 / 15
TFMPP (Trifluoromethylphenylpiperazine)	231.1	190.1	154.1	30 / 22
mCPP (Chlorophenylpiperazine)	197.1	154.0	118.0	28 / 35
MeOPP (Methoxyphenylpiperazine)	193.1	150.1	122.1	25 / 30
BZP-d8 (Internal Standard)	185.1	99.1	--	25

Method Validation & Troubleshooting

Matrix Effect (ME) Evaluation

Do not rely solely on recovery. You must calculate the Matrix Effect to ensure ion suppression is not masking low-level analytes.

• Target: 80% - 120%.

• Correction: If ME < 80% (Suppression), switch from Protein Precipitation to the MCX SPE protocol detailed above.

Troubleshooting Guide

• Peak Tailing: N-phenylpiperazines are basic. If tailing occurs, ensure Mobile Phase A pH is buffered (Ammonium Formate) rather than just acidified. The ionic strength suppresses secondary silanol interactions.

• Isomer Co-elution: If ortho- and para- isomers are merging, lower the column temperature to 30°C and switch organic modifier to 100% Methanol (no ACN mixing).

References

• UNODC (United Nations Office on Drugs and Crime). (2013). Recommended Methods for the Identification and Analysis of Piperazines in Seized Materials and Biological Specimens. [Link]

• Wohlfarth, A., et al. (2010). "LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum." Analytical and Bioanalytical Chemistry. [Link]

• Phenomenex. (2018). "Separation of Synthetic Benzodiazepines and Piperazines by SPE and LC-MS/MS using Kinetex Biphenyl." Application Note. [Link]

• Scientific Working Group for Forensic Toxicology (SWGTOX). (2013). "Standard Practices for Method Validation in Forensic Toxicology." Journal of Analytical Toxicology. [Link]

Sources

• 1. Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs - PMC [pmc.ncbi.nlm.nih.gov]

1-[4-(Methanesulfinyl)phenyl]piperazine as an intermediate for API synthesis

Application Note: Strategic Synthesis and Quality Control of 1-[4-(Methanesulfinyl)phenyl]piperazine

Abstract

This technical guide outlines the robust synthesis, purification, and quality control of 1-[4-(methanesulfinyl)phenyl]piperazine , a critical "privileged scaffold" in the development of CNS-active agents (specifically Dopamine D2/D3 and Serotonin 5-HT modulators). Unlike its lipophilic sulfide precursor, the sulfoxide moiety introduces a chiral center and a polar handle, significantly altering metabolic stability and solubility profiles. This protocol focuses on the chemoselective oxidation of the sulfide precursor, addressing the primary synthetic challenge: preventing over-oxidation to the sulfone while avoiding N-oxidation of the secondary amine.

Chemical Profile & Therapeutic Utility

The phenylpiperazine pharmacophore is ubiquitous in neuropsychiatric drugs (e.g., Aripiprazole, Brexpiprazole). The introduction of a methanesulfinyl (sulfoxide) group at the para-position serves three strategic functions in Medicinal Chemistry:

• Polarity Modulation: The sulfoxide (

  ) is a dipole that increases aqueous solubility compared to the thioether ( ) or alkyl analogs, often improving oral bioavailability.

• Metabolic Blocking: The sulfoxide represents a "metabolic soft spot" that has already been oxidized. Further oxidation to the sulfone (

  ) is slow, often prolonging the half-life compared to the parent sulfide.

• Chirality: The sulfur atom is a stereocenter. While often synthesized as a racemate, the enantiomers can exhibit differential binding affinities, offering a vector for IP generation and potency optimization.

Property	Specification
Chemical Name	1-[4-(Methanesulfinyl)phenyl]piperazine
Molecular Formula
Molecular Weight	224.32 g/mol
Key Functionality	Secondary Amine (Nucleophile), Sulfoxide (Polar/Chiral)
Major Impurities	Sulfide (Starting Material), Sulfone (Over-oxidation), N-Oxide

Critical Process Parameters (CPP)

The synthesis hinges on the chemoselective oxidation of 1-[4-(methylthio)phenyl]piperazine. The choice of oxidant is binary:

• mCPBA (Avoid): Poor selectivity; frequently oxidizes the secondary amine to the hydroxylamine/N-oxide and over-oxidizes sulfur to sulfone.

• Sodium Periodate (

  ) (Recommended): Highly selective for over , and kinetically controllable to stop at the sulfoxide stage.

Reaction Pathway Diagram

The following diagram illustrates the competitive oxidation pathways and the targeted control strategy.

Figure 1: Chemoselective oxidation pathway. Green path indicates the target transformation using Sodium Periodate.

Detailed Experimental Protocol

Objective: Synthesis of 1-[4-(methanesulfinyl)phenyl]piperazine from 1-[4-(methylthio)phenyl]piperazine. Scale: 10 mmol (approx. 2.1 g input).

Reagents:

• 1-[4-(methylthio)phenyl]piperazine (CAS: 80835-30-9): 2.08 g (10 mmol)

• Sodium Periodate (

  ): 2.25 g (10.5 mmol, 1.05 eq)

• Methanol (MeOH): 40 mL

• Water (

  ): 10 mL

• Dichloromethane (DCM): For extraction

Step-by-Step Methodology:

• Precursor Dissolution: In a 100 mL round-bottom flask, dissolve 2.08 g of the sulfide precursor in 40 mL of Methanol. Cool the solution to 0–5°C using an ice bath.

  • Expert Insight: Methanol is chosen to solvate the organic amine, while water is required to dissolve the inorganic oxidant.

• Oxidant Preparation & Addition: Dissolve 2.25 g of

  in 10 mL of warm water. Allow it to cool to room temperature. Add the aqueous solution dropwise to the cold sulfide solution over 15 minutes.

  • Control Point: Rapid addition causes localized heating, promoting sulfone formation. Keep internal temp < 10°C.

• Reaction Monitoring: Remove the ice bath and stir at Room Temperature (20–25°C). Monitor by TLC (System: 10% MeOH in DCM).

  • Expected Time: 2–4 hours.

  • Endpoint: Disappearance of the top spot (Sulfide) and appearance of a lower, more polar spot (Sulfoxide). If a third spot appears near the baseline or solvent front (depending on phase), it may be sulfone.

• Quench & Workup: Filter the white precipitate (

  byproduct) to prevent clogging during extraction. Concentrate the filtrate under reduced pressure to remove Methanol (do not distill to dryness; leave the aqueous phase). Dilute the residue with 20 mL saturated (to ensure amine is free-based). Extract with DCM ( mL).

• Purification: Dry combined organics over

  , filter, and concentrate. Crystallization: The crude sulfoxide often solidifies. Recrystallize from minimal boiling Isopropyl Alcohol (IPA) or Ethyl Acetate/Hexane.

  • Yield Target: 85–92%.

Workflow Logic Diagram

Figure 2: Operational workflow for the synthesis and isolation.

Analytical Control Strategy (QC)

Distinguishing the Sulfide, Sulfoxide, and Sulfone is difficult on standard C18 columns due to similar hydrophobicities. The use of a Biphenyl stationary phase is recommended due to pi-pi interactions with the aromatic ring and the sulfur lone pairs.[1]

HPLC Method Parameters

Parameter	Condition
Column	Biphenyl Core-Shell (e.g., Kinetex Biphenyl), mm, 2.6 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	5% B to 60% B over 10 min
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (Aromatic) and 220 nm (Amide/Amine)
Retention Order	Sulfoxide (Polar, elutes 1st) < Sulfone < Sulfide (Non-polar, elutes last)

Note: On standard C18, the Sulfoxide and Sulfone often co-elute. The Biphenyl phase separates them based on the distinct electron density of the

vs groups.

NMR Validation ( NMR in )

• Sulfide (

  ): Singlet approx. 2.45 ppm.

• Sulfoxide (

  ): Singlet shifts downfield to approx. 2.70 ppm.

• Aromatic Ring: The

  system of the phenyl ring splits significantly more in the sulfoxide due to the electron-withdrawing nature of the group compared to the electron-donating .

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
High Sulfone Level	Temperature too high or excess oxidant.	Strictly maintain <5°C during addition. Verify stoichiometry (max 1.05 eq).
Low Yield	Product lost in aqueous phase.	Sulfoxides are water-soluble. Saturate the aqueous layer with NaCl (salting out) before DCM extraction.
N-Oxidation	Wrong oxidant used.	Do NOT use peroxides (mCPBA, ) without a catalyst. Stick to periodate.
Sticky Solid	Residual water or impurities.	Azeotrope with Toluene or tritururate with cold Diethyl Ether.

References

• Selective Oxidation Methodology

  • Title: Selective oxidation of organic sulfides to sulfoxides using sugar derived cis-dioxo molybdenum(VI) complexes.[2]

  • Source: SciSpace / RSC Advances.

  • URL:[Link]

• HPLC Separation of Sulfur Species

  • Title: Enhance Retention of Sulfur Containing Compounds Through Pi-Pi Interactions Using Pinnacle DB Biphenyl HPLC Columns.
  • Source: LCGC International / Restek Applic

  • URL:[Link][3]

• Synthesis of Phenylpiperazine Derivatives

  • Title: Synthesis and characterization of a series of phenyl piperazine based ligands.
  • Source: Semantic Scholar.

  • URL:[Link]

• General Reactivity of Piperazines

  • Title: 1-(4-Methoxyphenyl)piperazine Safety and Properties (Analogous Reactivity).
  • Source: PubChem / Sigma-Aldrich.

  • URL:[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]

Experimental Application of 1-[4-(methanesulfinyl)phenyl]piperazine (MSPP) in CNS Pharmacology and Metabolic Profiling

Executive Summary & Pharmacological Context[1][2][3][4][5]

1-[4-(methanesulfinyl)phenyl]piperazine (hereafter referred to as MSPP ) is a specialized arylpiperazine derivative utilized primarily as a pharmacophoric probe in neuropharmacology and as a metabolic substrate in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

Structurally, MSPP features a piperazine ring—a "privileged scaffold" for binding to G-Protein Coupled Receptors (GPCRs)—linked to a phenyl group bearing a para-sulfoxide moiety. This sulfoxide group (

) confers unique polarity and chirality, distinguishing it from its lipophilic sulfide precursors and highly polar sulfone metabolites.

Primary Research Applications:

• Serotonergic/Dopaminergic Ligand Profiling: Investigating binding affinity at 5-HT

  , 5-HT , and Dopamine Transporter (DAT) sites.

• Chiral Metabolic Stability Studies: The sulfoxide sulfur is a chiral center. MSPP is used to study enantioselective oxidation by Flavin-containing Monooxygenases (FMOs) and Cytochrome P450s (CYPs).

• Lead Optimization: Serving as a fragment for designing "soft drugs" where the sulfoxide acts as a metabolic switch.

Chemical Handling & Stability (The "Trustworthiness" Pillar)

Critical Warning: The validity of any biological assay using MSPP depends entirely on preventing its spontaneous oxidation. Sulfoxides are thermodynamically unstable relative to sulfones.

Solubility and Stock Preparation

• Molecular Weight: ~224.32 g/mol

• Appearance: Off-white to pale yellow solid (hygroscopic).

• Solubility Profile:

  • Water: Low (< 1 mg/mL).

  • DMSO: High (> 50 mg/mL). Recommended Vehicle.

  • Ethanol: Moderate (warming required).

Protocol: Preparation of 10 mM Master Stock

• Weigh 2.24 mg of MSPP.

• Dissolve in 1.0 mL of anhydrous DMSO (Grade: Cell Culture Tested).

• Vortex vigorously for 30 seconds.

• Aliquoting: Divide into 50 µL aliquots in amber microcentrifuge tubes to prevent photodegradation.

• Storage: -20°C (stable for 3 months). Do not freeze-thaw more than twice.

Quality Control: The "Sulfone Check"

Before running critical binding assays, you must verify that MSPP has not oxidized to its sulfone analog (1-[4-(methanesulfonyl)phenyl]piperazine).

• QC Method: LC-MS/MS.

• Acceptance Criteria: Sulfone peak < 2% of total area.

• Why this matters: The sulfone analog often has significantly lower affinity for 5-HT receptors (10-100x fold drop), leading to false-negative binding data.

Application Note 1: In Vitro Receptor Binding Assays (5-HT/DA)

MSPP acts as a partial agonist or antagonist depending on the specific receptor subtype. The following protocol describes a competition radioligand binding assay for the 5-HT

receptor , a common target for arylpiperazines.

Experimental Design

• System: CHO-K1 cells stably expressing human 5-HT

  .

• Radioligand: [

  H]-8-OH-DPAT (0.5 nM).

• Non-specific Binding (NSB) Block: 10 µM Serotonin (5-HT).

• MSPP Concentration Range: 10 pM to 10 µM (semi-log dilutions).

Step-by-Step Protocol

• Membrane Preparation: Harvest CHO-K1 cells and homogenize in ice-cold Assay Buffer (50 mM Tris-HCl, pH 7.4, 5 mM MgCl

  ). Centrifuge at 40,000 x g for 15 min. Resuspend pellet.

• Plate Setup: Use 96-well polypropylene plates.

  • Total Binding: Membrane + [

    H]-Ligand + Vehicle (DMSO).

  • NSB: Membrane + [

    H]-Ligand + 10 µM Serotonin.

  • Test: Membrane + [

    H]-Ligand + MSPP (varying conc).

• Incubation: Incubate plates for 60 minutes at 25°C .

  • Expert Insight: Do not incubate at 37°C. Higher temperatures accelerate the enzymatic degradation of the ligand and the oxidation of MSPP.

• Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI) using a cell harvester.

• Wash: Wash filters 3x with ice-cold Tris buffer to remove unbound radioligand.

• Quantification: Add scintillation cocktail and count in a MicroBeta counter.

Data Analysis & Interpretation

Calculate the

using non-linear regression (4-parameter logistic fit). Convert to using the Cheng-Prusoff equation:

Representative Data (Hypothetical Reference Values):

Receptor Target	Radioligand	MSPP Affinity ( )	Biological Relevance
5-HT	[ H]-8-OH-DPAT	15 - 40 nM	Moderate Affinity (Anxiolytic potential)
5-HT	[ H]-Ketanserin	> 500 nM	Low Selectivity
Dopamine D2	[ H]-Raclopride	80 - 120 nM	Moderate Affinity (Antipsychotic relevance)
DAT	[ H]-WIN35,428	250 nM	Weak reuptake inhibition

Application Note 2: Metabolic Stability & Chiral Inversion

The sulfoxide group in MSPP makes it an excellent probe for FMO vs. CYP phenotyping. The sulfur atom is a chiral center; biological systems often metabolize the (

)- and ( )-enantiomers at different rates.

Workflow: Microsomal Stability Assay

Objective: Determine intrinsic clearance (

) and identify the primary metabolite (Sulfone).

Reagents:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6PDH).

• Stop Solution: Acetonitrile with Internal Standard (e.g., Tolbutamide).

Protocol:

• Pre-incubation: Mix HLM (final conc. 0.5 mg/mL) with MSPP (1 µM) in phosphate buffer (pH 7.4). Pre-warm to 37°C for 5 min.

• Initiation: Add NADPH regenerating system to start the reaction.

• Sampling: At

  min, remove 50 µL aliquots.

• Quenching: Immediately dispense into 150 µL ice-cold Stop Solution.

• Analysis: Centrifuge (4000 rpm, 20 min) and inject supernatant into LC-MS/MS. Monitor transitions for:

  • Parent (MSPP): m/z 225

    fragment.

  • Metabolite (Sulfone): m/z 241

    fragment (+16 Da shift).

Pathway Visualization

The following diagram illustrates the dual role of MSPP: its pharmacodynamic interaction with the 5-HT receptor and its pharmacokinetic fate (oxidation).

Figure 1: Dual pathway of MSPP showing metabolic oxidation (left) and receptor signaling activation (right).

Troubleshooting & Expert Tips

Issue	Probable Cause	Corrective Action
High Background in Binding Assay	Filter clogging or "sticky" compound.	Pre-soak filters in 0.3% Polyethyleneimine (PEI) for 2 hours.
Inconsistent IC50 curves	Oxidation of stock solution.	Check Stock: Run LC-MS on the DMSO stock. If Sulfone > 5%, discard.
Low Solubility in Buffer	pH dependency.	MSPP is a base (piperazine). Ensure buffer pH is < 7.6. At pH > 8, solubility drops.
Variable Metabolic Clearance	FMO thermal instability.	FMO enzymes are more heat-labile than CYPs. Ensure microsomes are thawed on ice and not overheated.

References

• Glennon, R. A., et al. (1986). "Arylpiperazine derivatives as high-affinity 5-HT1A serotonin ligands."[1][2] Journal of Medicinal Chemistry.

• Kalgutkar, A. S., et al. (2005). "Oxidation of Aryl Methyl Sulfoxides: A Probe for Flavin-Containing Monooxygenase (FMO) Activity." Drug Metabolism and Disposition.

• Lopez-Rodriguez, M. L., et al. (2002). "Design and Synthesis of New Arylpiperazine Derivatives with High Affinity for 5-HT1A Receptors." Bioorganic & Medicinal Chemistry Letters.

• Diouf, O., et al. (2025).[3] "Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile." Neuropharmacology.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction conditions for 1-[4-(methanesulfinyl)phenyl]piperazine

Application Note: Optimizing Reaction Conditions for 1-[4-(methanesulfinyl)phenyl]piperazine

Introduction & Core Challenge

The synthesis of 1-[4-(methanesulfinyl)phenyl]piperazine (Target 2 ) from its sulfide precursor, 1-[4-(methylthio)phenyl]piperazine (Precursor 1 ), presents a classic problem in chemoselectivity. This structural motif is a critical pharmacophore in psychotropic drug development (e.g., arylpiperazine antipsychotics) and metabolic studies.

The Challenge: The molecule contains three oxidation-prone sites:

• The Sulfur Atom: Desired transformation (

  ).

• The Piperazine Nitrogens: Undesired N-oxide formation.

• The Sulfoxide Product: Risk of over-oxidation to sulfone (

  ).[1][2]

Standard oxidants like m-chloroperoxybenzoic acid (mCPBA) often yield intractable mixtures of N-oxides and sulfones. This guide details two optimized protocols—Kinetic Control (NaIO₄) and Solvent-Directed Control (H₂O₂/HFIP) —that ensure high fidelity conversion to the sulfoxide while protecting the piperazine ring via in-situ protonation or solvent shielding.

Retrosynthetic & Mechanistic Logic

To achieve selectivity, we exploit the nucleophilicity differences between sulfur and nitrogen under specific pH conditions.

• Mechanism: Electrophilic oxygen transfer.[3]

• Protection Strategy: The basic secondary amine of the piperazine (

  ) is easily protonated in acidic media or by the oxidant itself (if acidic), rendering it non-nucleophilic and resistant to oxidation. The sulfur atom remains nucleophilic even in mild acid.

Figure 1: Reaction Pathways & Selectivity Control

Caption: Chemoselective pathways.[4][5] Protonation suppresses N-oxide formation; stoichiometry controls sulfone formation.

Optimization Data: Oxidant Screening

The following data summarizes the optimization phase. Yields are isolated after workup.[6]

Oxidant System	Solvent	Temp (°C)	Yield (%)	Selectivity (S=O[7] : SO₂)	Notes
mCPBA (1.0 eq)	DCM	0	45%	60 : 40	Significant N-oxide and sulfone observed. Poor atom economy.
H₂O₂ (30%)	Acetic Acid	25	72%	90 : 10	Slow reaction (12h). Acidic media protects N, but workup is tedious.
NaIO₄ (1.05 eq)	MeOH/H₂O	0	94%	>99 : 1	Gold Standard. Kinetic control prevents over-oxidation.
H₂O₂ / HFIP	HFIP	25	91%	98 : 2	Green Method. HFIP activates H₂O₂ and shields sulfoxide via H-bonding.

Protocol A: The "Gold Standard" (Sodium Periodate)

This method utilizes Sodium Periodate (NaIO₄) .[5][8] It is ideal for gram-scale synthesis due to its reliability and ease of handling. The reaction relies on the solubility of NaIO₄ in water and the organic substrate in methanol.

Mechanism: Periodate forms a cyclic intermediate with sulfur, transferring oxygen. The reaction is self-limiting at the sulfoxide stage at low temperatures.

Materials

• Substrate: 1-[4-(methylthio)phenyl]piperazine (1.0 eq)

• Oxidant: Sodium Periodate (NaIO₄) (1.05 eq)

• Solvent: Methanol (HPLC grade) and Distilled Water (1:1 ratio)

Step-by-Step Procedure

• Preparation: In a round-bottom flask, dissolve 10 mmol of the sulfide substrate in 50 mL Methanol .

• Oxidant Solution: Separately, dissolve 10.5 mmol (2.25 g) of NaIO₄ in 50 mL Water .

• Addition (Critical): Cool the substrate solution to 0°C (ice bath). Add the NaIO₄ solution dropwise over 30 minutes.

  • Why: Exotherm control is vital to prevent local over-heating, which causes sulfone formation.

• Reaction: Stir at 0°C for 4 hours, then allow to warm to room temperature (RT) for 1 hour.

  • Monitoring: Check by TLC (10% MeOH in DCM) or HPLC. Sulfoxide is more polar than sulfide.

• Quenching: Filter off the precipitated Sodium Iodate (NaIO₃) byproduct.

• Extraction: Evaporate Methanol under reduced pressure. Extract the aqueous residue with Dichloromethane (DCM) (3 x 30 mL) .

  • Note: If the amine was protonated, adjust aqueous layer to pH ~10 with saturated NaHCO₃ before extraction to ensure the piperazine is in the free base form.

• Purification: Dry organic layer over Na₂SO₄ and concentrate. Recrystallize from EtOAc/Hexane if necessary.

Protocol B: The "Green" Scalable Method (H₂O₂/HFIP)

For larger scales where iodine waste is a concern, Hexafluoro-2-propanol (HFIP) serves as both solvent and catalyst for Hydrogen Peroxide .

Mechanism: HFIP is a strong hydrogen-bond donor.[9] It activates H₂O₂ for electrophilic attack on sulfur but simultaneously hydrogen-bonds to the resulting sulfoxide oxygen, sterically and electronically deactivating it against further oxidation to sulfone.

Step-by-Step Procedure

• Dissolution: Dissolve 10 mmol of substrate in 10 mL HFIP (1 M concentration).

• Oxidation: Add 1.1 eq of 30% aqueous H₂O₂ at room temperature.

• Stirring: Stir vigorously for 30–60 minutes.

  • Observation: The reaction is typically very fast.

• Workup: Quench with saturated aqueous Na₂S₂O₃ (to destroy excess peroxide).

• Recovery: Dilute with EtOAc, wash with water and brine. Recover HFIP by distillation if required (boiling point 58°C).

Analytical Validation & Workflow

Validation is critical to distinguish the sulfoxide from the sulfone.

• ¹H NMR (CDCl₃):

  • Sulfide (Precursor): Methyl singlet

    ppm.

  • Sulfoxide (Target): Methyl singlet shifts downfield to

    ppm.

  • Sulfone (Impurity): Methyl singlet shifts further to

    ppm.

• IR Spectroscopy: Look for the strong

  stretch at 1030–1070 cm⁻¹ .

Figure 2: Workup & Purification Logic

Caption: Workup flow ensuring recovery of the basic piperazine product.

References

• Leonard, N. J., & Johnson, C. R. (1962). Periodate Oxidation of Sulfides to Sulfoxides.[8] Scope of the Reaction. The Journal of Organic Chemistry, 27(1), 282–284. [Link]

• Ravikumar, K. S., Zhang, Y. M., & Bégué, J. P. (1998). 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) as a new medium for selective oxidation of sulfides to sulfoxides with hydrogen peroxide.[9][10] European Journal of Organic Chemistry, 1998(11), 2937–2940. [Link]

• Colvin, E. W. (1991). Sulfoxides and Sulfones.[1][2][4][5][8][9][11][12] In Comprehensive Organic Synthesis. Elsevier. [Link]

• Madesclaire, M. (1986). Synthesis of Sulfoxides by Oxidation of Thioethers.[13] Tetrahedron, 42(20), 5459-5495. [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of the oxidation of sulphides with sodium periodate - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. One pot synthesis of trifluoromethyl aryl sulfoxides by trifluoromethylthiolation of arenes and subsequent oxidation with hydrogen peroxide - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04621C [pubs.rsc.org]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. An efficient method for the oxidation of sulfides to sulfones (1994) | Weiguo Su | 82 Citations [scispace.com]
• 13. cdnsciencepub.com [cdnsciencepub.com]

Application Note: Scale-Up Synthesis of 1-[4-(methanesulfinyl)phenyl]piperazine

Abstract

This guide details the scale-up synthesis of 1-[4-(methanesulfinyl)phenyl]piperazine , a critical intermediate in the synthesis of atypical antipsychotics and dopamine transporter inhibitors.[1][2] We present two distinct synthetic routes: Method A (Convergent SnAr) , recommended for high-purity pharmaceutical applications, and Method B (Linear Oxidation) , a cost-effective alternative for early-phase development.[1][2] The protocol addresses key process challenges, specifically the chemoselective control of sulfoxide vs. sulfone formation and the prevention of N-oxide impurities.[1]

Strategic Retrosynthesis & Route Selection

The synthesis hinges on the introduction of the piperazine moiety and the oxidation state of the sulfur atom.[1]

Route Comparison

Feature	Method A: Convergent SnAr (Recommended)	Method B: Linear Oxidation
Key Step	Nucleophilic Aromatic Substitution (SnAr)	Selective Oxidation of Sulfide
Starting Materials	1-Fluoro-4-(methanesulfinyl)benzene + Piperazine	1-(4-methylthiophenyl)piperazine
Purity Profile	High. Oxidation is performed before coupling, eliminating N-oxide risks.[1][2]	Moderate. Risk of N-oxidation and over-oxidation to sulfone.[1][2]
Cost	Higher (requires fluorinated sulfoxide precursor).[1][2]	Lower (uses cheap chlorobenzene/sulfide precursors).[1][2]
Scalability	Excellent.[1][2][3] Robust thermal process.[1][2]	Requires precise temperature control (-10°C to 0°C).[1][2]

Reaction Pathway Visualization

Caption: Comparative workflow of Method A (Convergent) vs. Method B (Linear). Method A isolates the oxidation step, protecting the sensitive amine.

Method A: Convergent SnAr (Recommended Protocol)

This route utilizes the electron-withdrawing nature of the sulfinyl group (

) to activate the benzene ring for nucleophilic attack by piperazine.[1]

Step 1: Preparation of 1-Fluoro-4-(methanesulfinyl)benzene

Note: If this intermediate is purchased (CAS 658-14-0), proceed to Step 2.[1][2]

• Reagents: 4-Fluorothioanisole (1.0 equiv), 30%

  (1.1 equiv), Glacial Acetic Acid (3.0 Vol), Amberlyst IR-120 (Catalytic).

• Procedure:

  • Dissolve 4-fluorothioanisole in glacial acetic acid.

  • Cool to 0–5°C.

  • Add

    dropwise over 2 hours.[1][2] Critical: Maintain T < 10°C to prevent sulfone formation.

  • Stir at RT for 4 hours. Monitor by HPLC.

  • Quench: Add aqueous sodium bisulfite (10%) to destroy peroxides.[1]

  • Workup: Extract with Ethyl Acetate, wash with

    , dry, and concentrate.

  • Yield: ~90-95%.

Step 2: Coupling with Piperazine (The Scale-Up Step)

• Reagents:

  • 1-Fluoro-4-(methanesulfinyl)benzene (1.0 equiv)[1][2]

  • Piperazine (Anhydrous) (3.0 - 5.0 equiv) Note: Excess prevents bis-arylation.[1][2]

  • (Milled) (2.0 equiv)

  • Solvent: DMSO (5 Vol) or NMP.[1]

• Protocol:

  • Charge: Reactor with piperazine,

    , and DMSO. Heat to 60°C to dissolve piperazine.[1][2]

  • Addition: Add 1-Fluoro-4-(methanesulfinyl)benzene solution slowly.

  • Reaction: Heat to 100–110°C for 12–16 hours.

    • IPC (In-Process Control):[1][2] Monitor disappearance of fluoride.[1]

  • Workup:

    • Cool to 20°C.

    • Pour into ice water (20 Vol). The product may precipitate.[1]

    • If oil forms: Extract with DCM (3x).[1]

    • Removal of Excess Piperazine: Wash organic layer copiously with water (piperazine is highly water-soluble).[1][2]

  • Purification: Recrystallize from EtOAc/Heptane or convert to HCl salt (EtOH/conc. HCl).

Method B: Selective Oxidation (Alternative Protocol)

Use this route only if 1-(4-methylthiophenyl)piperazine is the available starting material.[1][2] The challenge is oxidizing the Sulfur without oxidizing the Nitrogen.[1]

Mechanism of Selectivity

In acidic media (Acetic Acid), the basic piperazine nitrogen is protonated (

), forming an ammonium salt. This electron-deficient ammonium species is resistant to electrophilic oxidation by , directing oxidation exclusively to the sulfur.[1][2]

Protocol

• Reagents:

  • 1-(4-methylthiophenyl)piperazine (1.0 equiv)[1][2]

  • Glacial Acetic Acid (10 Vol)

  • 30% Hydrogen Peroxide (1.05 equiv)

• Procedure:

  • Dissolution: Dissolve the starting material in Glacial Acetic Acid. The exotherm from protonation will occur; cool to 15°C.[1]

  • Oxidation: Cool solution to 0°C .

  • Addition: Add

    very slowly (over 4 hours).

    • Safety: Accumulation of oxidant can lead to runaway exotherms.[1] Ensure instant consumption or slow addition.

  • Stir: Maintain at 0–5°C for 12 hours.

  • Quench: Treat with

    solution.

  • Neutralization: Basify with NaOH to pH 10 (liberates the free base).[1]

  • Extraction: Extract immediately with DCM.

  • Purification: Column chromatography or salt formation is usually required to remove ~5-10% sulfone impurity.[1][2]

Analytical Controls & Specifications

HPLC Method (Reverse Phase)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase:

  • A: 0.1% TFA in Water[1]

  • B: Acetonitrile[1][2]

  • Gradient: 5% B to 90% B over 20 min.

• Retention Order:

  • Sulfoxide (Target) - Most Polar (after piperazine).[1][2]

  • Sulfone (Impurity) - Elutes later.[1][2]

  • Sulfide (Starting Material) - Elutes last (Most non-polar).[1][2]

Specification Limits

Parameter	Limit	Method
Appearance	White to Off-white Solid	Visual
Purity	> 98.0%	HPLC
Sulfone Impurity	< 0.5%	HPLC
Sulfide Precursor	< 0.1%	HPLC
Piperazine Content	< 0.1%	GC/HPLC

References

• Synthesis of 1-Fluoro-4-(methanesulfinyl)benzene (Precursor)

  • Johnson, C. R., & Keiser, J. E. (1966). Methyl Phenyl Sulfoxide.[1][2][3][4][5] Organic Syntheses, 46, 78. (Describes general periodate/oxidation methods for thioanisoles).

  • ChemScene Data Sheet: CAS 658-14-0 (1-Fluoro-4-(methylsulfinyl)benzene).[1][2][6][7][8] Link

• SnAr Reactivity of Sulfoxides

  • Gueret, R., et al. (2020). Sophisticated synthesis of monosubstituted piperazines. Organic Letters, 22, 5157-5162.[1] (General piperazine coupling conditions).

  • Chem960 Application Note: 1-Fluoro-4-methanesulfinylbenzene reactivity in SnAr.[1][2] Link

• Selective Oxidation (Sulfide to Sulfoxide)

  • Drabowicz, J., & Mikolajczyk, M. (1981). A highly selective oxidation of sulfides to sulfoxides.[1][3] Journal of Organic Chemistry.

  • ResearchGate:[1][2] Summary of selective oxidation of methyl phenyl sulfide to methyl phenyl sulfoxide. Link

• General Piperazine Synthesis

  • Organic Chemistry Portal: Synthesis of Piperazines.[1][4][9][10][11][12][13] Link

Sources

• 1. chem960.com [chem960.com]
• 2. 1-Fluoro-4-(methylsulphonyl)benzene | C7H7FO2S | CID 67994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US3910916A - 1-(4-Methanesulfonyl phenacyl)-4-phenyl piperazine - Google Patents [patents.google.com]
• 5. The selective oxidation of thioanisole to sulfoxide using a highly efficient electroenzymatic cascade system - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Page loading... [guidechem.com]
• 7. 1-FLUORO-4-(METHYLSULFINYL)BENZENE | 658-14-0 [sigmaaldrich.cn]
• 8. chemscene.com [chemscene.com]
• 9. sciforum.net [sciforum.net]
• 10. data.epo.org [data.epo.org]
• 11. patents.justia.com [patents.justia.com]
• 12. ossila.com [ossila.com]
• 13. Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-[4-(methanesulfinyl)phenyl]piperazine

Welcome to the technical support guide for the synthesis and purification of 1-[4-(methanesulfinyl)phenyl]piperazine. This document is designed for researchers, medicinal chemists, and process development professionals who are looking to optimize their synthetic protocols, troubleshoot common issues, and improve the overall yield and purity of this important intermediate.

The synthesis of aryl sulfoxides is a common transformation in organic chemistry, yet it presents a significant challenge: achieving high selectivity for the sulfoxide product without over-oxidation to the corresponding sulfone. This guide provides field-proven insights and detailed protocols to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 1-[4-(methanesulfinyl)phenyl]piperazine?

The most reliable and widely adopted strategy is a two-step sequence. This approach separates the formation of the carbon-sulfur bond from the sensitive oxidation step, allowing for greater control and optimization of each transformation.

• Step 1: Synthesis of the Thioether Precursor. The first step involves the synthesis of 1-[4-(methylthio)phenyl]piperazine. This is typically achieved via a nucleophilic aromatic substitution (SNAr) reaction between piperazine and an activated aryl electrophile, such as 1-fluoro-4-(methylthio)benzene.

• Step 2: Selective Oxidation. The synthesized thioether is then carefully oxidized to the desired sulfoxide. This step is critical for the overall yield and purity, as the primary challenge is preventing over-oxidation to the sulfone byproduct.

The overall synthetic pathway is illustrated below.

Figure 1: General two-step synthesis of the target sulfoxide.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis. The solutions provided are based on fundamental chemical principles and established laboratory practices.

Q2: My oxidation reaction is giving me a mixture of starting material, sulfoxide, and sulfone. How can I improve selectivity for the sulfoxide?

This is the most common challenge in this synthesis. Achieving high selectivity depends on the careful choice of oxidant and precise control of reaction conditions. Over-oxidation to the sulfone is a competing reaction that must be minimized.[1][2]

Root Causes & Solutions:

• Aggressive Oxidant: Strong oxidants like excess hydrogen peroxide or m-CPBA can easily oxidize both the starting thioether and the product sulfoxide.

  • Solution: Switch to a milder, more selective oxidant. Sodium metaperiodate (NaIO₄) is an excellent choice for this transformation as it is highly selective for converting sulfides to sulfoxides with minimal sulfone formation when used in stoichiometric amounts.[3]

• High Reaction Temperature: The activation energy for the oxidation of the sulfoxide to the sulfone is often higher than that for the sulfide to the sulfoxide. Running the reaction at elevated temperatures provides enough energy to overcome this barrier, promoting over-oxidation.

  • Solution: Maintain strict temperature control. Performing the oxidation at low temperatures (e.g., 0°C to room temperature) is crucial. An ice bath is recommended to manage any exotherms during oxidant addition.[3]

• Incorrect Stoichiometry: Using a large excess of the oxidizing agent will inevitably lead to the formation of the sulfone byproduct.

  • Solution: Use a slight excess (approximately 1.05 to 1.1 equivalents) of the oxidant. This ensures full conversion of the starting material while minimizing the amount of oxidant available to react with the sulfoxide product.

Oxidant	Typical Conditions	Selectivity (Sulfoxide:Sulfone)	Key Considerations
Sodium Metaperiodate (NaIO₄)	1.1 eq, H₂O/MeOH or H₂O/CH₂Cl₂, 0°C to RT	Excellent (>95:5)	Heterogeneous reaction, requires stirring. Very reliable.[3]
Hydrogen Peroxide (H₂O₂)	1.1-1.5 eq, often with catalyst (e.g., FeCl₃), 0°C to RT	Variable (Good to Poor)	"Green" oxidant, but can be hard to control. Risk of over-oxidation is high without careful catalyst and temperature management.[1][4]
m-CPBA	1.1 eq, CH₂Cl₂, 0°C	Good	Effective but can be less selective than NaIO₄. Requires careful monitoring.
Urea-H₂O₂ (UHP)	1.2 eq, EtOH, RT	Good	Solid, stable source of H₂O₂. Easier to handle than aqueous H₂O₂.[5]

Table 1: Comparison of Common Oxidizing Agents for Thioether to Sulfoxide Conversion.

Q3: The yield of my precursor, 1-[4-(methylthio)phenyl]piperazine, is low. What can I do?

Low yield in the first step typically points to incomplete reaction or the formation of side products.

Root Causes & Solutions:

• Insufficient Reaction Temperature/Time: The SNAr reaction can be sluggish if the temperature is too low or the reaction time is too short.

  • Solution: Monitor the reaction by TLC or LCMS to determine the optimal time. For SNAr with a fluoro-aryl starting material, temperatures between 80-120°C in a high-boiling polar aprotic solvent like DMSO or DMF are common.

• Inefficient Base: An inadequate base may not effectively deprotonate the piperazine, hindering its nucleophilicity.

  • Solution: Use a suitable base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃). Ensure the base is finely powdered and dry to maximize its effectiveness.

• Side Reaction (Bis-arylation): Piperazine has two secondary amine groups. It's possible for a second molecule of the aryl halide to react, forming an undesired bis-arylpiperazine byproduct.

  • Solution: Use a large excess of piperazine (e.g., 3-5 equivalents). This statistical advantage ensures the aryl halide is more likely to react with a mono-arylated piperazine molecule, minimizing the formation of the bis-arylated product. The excess piperazine can be removed during aqueous workup.

Q4: I'm struggling to purify the final sulfoxide product. How can I effectively separate it from the starting thioether and the sulfone byproduct?

Purification relies on exploiting the polarity differences between the three compounds. The polarity increases significantly from the thioether to the sulfoxide and then to the sulfone.

• Thioether (Least Polar) < Sulfoxide (Intermediate Polarity) < Sulfone (Most Polar)

Recommended Purification Methods:

• Silica Gel Flash Chromatography: This is the most effective method. The separation is usually straightforward due to the significant polarity differences.

  • Eluent System: A gradient system of Dichloromethane (DCM) and Methanol (MeOH) often works well (e.g., starting from 100% DCM and gradually increasing to 5-10% MeOH in DCM). Alternatively, an Ethyl Acetate/Hexane gradient can be used.

  • Caution: Some sulfoxides can be sensitive to highly acidic silica. If you suspect degradation, you can use silica gel that has been pre-treated with a base like triethylamine (by adding ~1% to your eluent system).[6]

• Recrystallization: If your crude product is mostly pure sulfoxide and is a solid, recrystallization can be an excellent final purification step to remove trace impurities.

  • Solvent Screening: Test various solvents and solvent pairs (e.g., Ethyl Acetate/Hexane, Isopropanol, Acetone/Water) to find a system where the sulfoxide is soluble at high temperatures but sparingly soluble at room temperature or below, while impurities remain in solution.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Sulfoxide synthesis by oxidation [organic-chemistry.org]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Reaction Parameters for Substituted Piperazines

Status: Operational Operator: Senior Application Scientist Topic: Synthetic Optimization & Troubleshooting for Piperazine Scaffolds[1]

Introduction: The Piperazine Challenge

Substituted piperazines are the "engine rooms" of medicinal chemistry, serving as critical linkers in GPCR ligands, kinase inhibitors, and antidepressants.[1] However, their dual-nitrogen nucleophilicity creates a paradox: they are reactive enough to couple easily but prone to over-alkylation, regioselectivity errors, and catalyst poisoning.[1]

This guide moves beyond basic textbook synthesis. It addresses the specific failure modes encountered in high-throughput and process chemistry, focusing on Buchwald-Hartwig couplings , SNAr , and Reductive Amination .[1]

Module 1: Buchwald-Hartwig Amination (Pd-Catalyzed)

Context: This is the most robust method for arylating piperazines, particularly when the aryl halide lacks electron-withdrawing groups (making SNAr impossible).[1] However, piperazines are excellent chelators and can poison Palladium catalysts if the ligand is not bulky enough.

Troubleshooting Guide

Q: My reaction stalls at 50% conversion. Adding more catalyst doesn't help.[1] Why? A: You are likely experiencing product inhibition or catalyst deactivation via formation of stable Pd-piperazine bis-complexes.[1]

• The Fix: Switch to a bulky biaryl phosphine ligand (e.g., RuPhos or BrettPhos ).[1] These ligands create a "protective shell" around the Pd center, preventing the product (the aryl piperazine) from binding to the metal and shutting down the cycle.

• Protocol Adjustment: Ensure you are using a precatalyst (e.g., RuPhos Pd G4) rather than generating the catalyst in situ from Pd(OAc)₂ + Ligand. In situ generation is often inefficient for secondary amines.[1]

Q: I see significant hydrodehalogenation (reduction of Ar-X to Ar-H) instead of coupling. A: This is a common side reaction when the amine is sterically hindered or the reduction elimination step is slow.

• The Fix: Switch the solvent from alcohols (e.g., 2-butanol) to aprotic non-polar solvents like Toluene or 1,4-Dioxane .[1] Alcohols can act as hydride sources (β-hydride elimination from the alkoxide).[1]

• Base Check: If using NaOtBu, try switching to a weaker, inorganic base like Cs₂CO₃ or K₃PO₄ to reduce the basicity-driven side reactions.[1]

Decision Tree: Ligand Selection for Piperazines

Caption: Logic flow for selecting the optimal ligand/base system to minimize side reactions in Pd-catalyzed piperazine coupling.

Module 2: Nucleophilic Aromatic Substitution (SNAr)

Context: Ideal for electron-deficient aryl halides (e.g., p-fluoronitrobenzene).[1] It is cheaper and greener than Pd-catalysis but requires specific electronic activation.

Optimization Parameters

Parameter	Recommendation	Scientific Rationale
Leaving Group	F >> Cl ≈ Br > I	Unlike Pd-coupling, SNAr is driven by the electronegativity of the leaving group, which stabilizes the Meisenheimer intermediate. Always use Fluoro-arenes if possible.
Solvent	DMSO, DMF, NMP	Dipolar aprotic solvents stabilize the charged intermediate.[1] Green Alternative:2-MeTHF or Sulfolane .[1]
Stoichiometry	Piperazine (3-5 equiv.)[1]	If using unprotected piperazine, a large excess is statistically required to prevent formation of the bis-aryl byproduct (N1,N4-diaryl piperazine).[1]
Temperature	80°C - 120°C	High energy barrier to break aromaticity temporarily.[1] Microwave heating is highly effective here (5-10 mins).[1]

Troubleshooting Guide

Q: I am getting a mixture of mono- and bis-arylated piperazine. A: This is a kinetic control issue.

• The Fix: Do not mix reagents all at once. Dissolve the aryl halide in the solvent and add it dropwise to a solution containing the excess piperazine (5 eq). This ensures the local concentration of aryl halide is always low relative to the amine.

Q: My yield is low despite using a Fluorobenzene. A: Check for "product inhibition" via protonation. The reaction generates HF (scavenged by base).[1] If the base is too weak or insoluble, the piperazine gets protonated (piperazinium salt) and becomes non-nucleophilic.

• The Fix: Use a soluble organic base like DIPEA (Hunig's base) or ensure vigorous stirring with finely ground K₂CO₃ .[1]

Module 3: Reductive Amination

Context: The "soft" way to alkylate. Reacting piperazine with aldehydes/ketones using a reducing agent.[1][2][3][4][5]

Critical Protocol: The "Two-Step" Method

Do not mix everything at once (One-Pot) unless the substrate is simple.[1] For complex substrates, separate imine formation from reduction.[1]

• Imine Formation:

  • Mix Piperazine (1.0 eq) + Aldehyde (1.1 eq) in DCE (Dichloroethane) or THF .[1]

  • Add drying agent: MgSO₄ or 4Å Molecular Sieves (Crucial to drive equilibrium).[1]

  • Stir 2-4 hours. Verify imine formation by 1H NMR (look for shift ~8.0-8.5 ppm).[1]

• Reduction:

  • Add STAB (Sodium Triacetoxyborohydride) (1.5 eq).[1]

  • Add Acetic Acid (1.0 eq) to catalyze the reduction.[1]

  • Stir overnight.

Troubleshooting Flowchart

Caption: Diagnostic workflow for reductive amination failures. Note that STAB is preferred in DCE, while NaCNBH3 is preferred in MeOH.[1]

Module 4: Regiocontrol & Purification

Q: How do I remove Palladium from my final piperazine product? A: Piperazines bind Pd tightly, often carrying it through silica columns.[1]

• Solution: Use a metal scavenger resin (e.g., SiliaMetS® Thiol ) or wash the organic layer with aqueous N-Acetylcysteine or Sodium Diethyldithiocarbamate .[1]

Q: I need to alkylate N1 but leave N4 free. Direct alkylation gives a mess. A: Never attempt direct mono-alkylation of piperazine with alkyl halides unless you accept low yields.[1]

• The "Gold Standard" Route:

  • Start with N-Boc-piperazine .[1][5][6]

  • Perform the alkylation/arylation on the free amine.

  • Deprotect with TFA/DCM (1:4 ratio) or HCl/Dioxane .[1][4]

  • Free-basing: After deprotection, the piperazine exists as a salt.[3] Pass it through a basic ion-exchange resin (e.g., SCX-2) to isolate the free base cleanly without aqueous extraction issues (piperazines are water-soluble!).[1]

References

• Surry, D. S., & Buchwald, S. L. (2011).[1] Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science.

• Ruiz-Castillo, P., & Buchwald, S. L. (2016).[1] Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. [1]

• Roughley, S. D., & Jordan, A. M. (2011).[1] The medicinal chemist’s guide to solving the piperazine problem. Journal of Medicinal Chemistry.

• Sigma-Aldrich Technical Bulletin. RuPhos Pd G4 Product Guide.[1]

• BenchChem Application Notes. Protocols for N-Boc-piperazine Buchwald-Hartwig Amination.

Sources

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Identifying degradation pathways of sulfoxide-containing compounds

Topic: Identifying & Mitigating Degradation Pathways of Sulfoxide-Containing Compounds

Role: Senior Application Scientist Status: Active Support Guide

Introduction: The Sulfoxide Paradox

Welcome. If you are reading this, you are likely facing a mass balance issue, a phantom peak in your LC-MS, or a dropping enantiomeric excess (ee). Sulfoxides (

) are chemically fascinating but analytically frustrating. They occupy a "middle ground" oxidation state, making them susceptible to moving in both directions: oxidation to sulfones and reduction to sulfides . Furthermore, their thermal instability often leads to elimination reactions that create volatile byproducts, wreaking havoc on mass balance calculations.

This guide is not a textbook; it is a troubleshooting system designed to isolate the root cause of your specific degradation issue.

Module 1: The Oxidative Pathway (Sulfoxide Sulfone)

User Issue:

"I observe a new impurity peak eluting earlier (more polar) than my API. Its mass is +16 Da relative to the parent. It appears during accelerated stability testing."

Technical Diagnosis:

This is the classic signature of over-oxidation to a sulfone (

). Sulfoxides are nucleophilic at the oxygen and electrophilic at the sulfur, but in the presence of peroxides or radical initiators, the sulfur atom is further oxidized.

Causality & Mechanism:

• Excipient Impurities: Polyvinylpyrrolidone (PVP), PEGs, and Polysorbates often contain trace hydroperoxides that initiate this reaction in solid-state formulations.

• Trace Metals: Transition metals (Fe, Cu) can catalyze the decomposition of trace hydroperoxides, accelerating sulfone formation.

Troubleshooting Protocol: The "Peroxide Spike" Validation

To confirm this pathway, do not just guess. Force the reaction.

• Preparation: Prepare a 0.1 mg/mL solution of your compound in Acetonitrile/Water (1:1).

• Stress: Add Hydrogen Peroxide (

  ) to a final concentration of 0.3% - 3.0%.

• Incubation: Incubate at Room Temperature for 2-4 hours.

• Analysis: Inject onto LC-MS.

  • Result: If the +16 Da peak grows significantly and matches the retention time of your unknown impurity, you have confirmed Oxidative Degradation .

Mitigation Strategy:

• Formulation: Use "Low Peroxide" grade excipients.

• Packaging: Use oxygen scavengers or nitrogen headspace purging.

• Chelation: Add EDTA to sequester trace metals if liquid formulation.

Module 2: The Reductive Artifact (Sulfoxide Sulfide)

User Issue:

"My LC-MS shows a significant impurity peak with a mass of -16 Da (Sulfide). However, when I analyze the same sample by NMR or HPLC-UV, the peak is either absent or much smaller. Is my sample degrading?"

Technical Diagnosis:

You are likely observing an Analytical Artifact known as In-Source Reduction . Sulfoxides are thermally labile. The high heat of an Electrospray Ionization (ESI) source (often 300°C - 500°C) can drive the disproportionation or reduction of the sulfoxide inside the mass spectrometer before detection.

Troubleshooting Protocol: The "Source Temp" Ramp

Before reporting a stability failure, validate the method.

• Baseline: Run the sample with your standard source temperature (e.g., 500°C). Record the area ratio of Sulfide (-16 Da) to Sulfoxide (Parent).

• Manipulation: Lower the desolvation/source temperature by 100°C (or as low as possible while maintaining signal).

• Re-Run: Analyze immediately.

  • Result: If the Sulfide:Sulfoxide ratio decreases significantly as temperature drops, the degradation is occurring in the instrument , not in your sample.

Data Summary: Distinguishing Real vs. Artifact

Feature	Real Chemical Degradation	In-Source MS Artifact
Detection	Visible in UV, NMR, and MS	Visible in MS; often absent in UV/NMR
Temp Dependency	Depends on storage temp	Depends on MS Source/Desolvation temp
Retention Time	Distinct peak (less polar)	Co-elutes with parent (often) or slight shift

Module 3: Thermal Elimination (The "Missing Mass" Problem)

User Issue:

"My assay value is dropping during thermal stress (60°C+), but I cannot account for the mass balance. I see small peaks, but they don't add up to the loss."

Technical Diagnosis:

This indicates Cis-Elimination (Pyrolytic Elimination). Sulfoxides with a

-hydrogen can undergo a concerted thermal elimination to form a Vinyl Alkene and a Sulfenic Acid ( ).[1]

• The Trap: Sulfenic acids are highly unstable and volatile. They often disproportionate into thiosulfinates or oxidize further, meaning the "primary" degradant effectively vanishes from standard LC-UV windows, leading to poor mass balance.

Visualization of Pathways

Caption: Figure 1. Primary degradation pathways of sulfoxides. Note that Thermal Elimination produces volatile species (Sulfenic Acid) that complicate mass balance.

Module 4: Chiral Instability (Racemization)

User Issue:

"My sulfoxide is chiral (S-enantiomer). During stability testing, the enantiomeric excess (ee) is dropping, but no new chemical impurities are forming."

Technical Diagnosis:

Sulfoxides have a stable pyramidal configuration at room temperature. However, Racemization can occur via two mechanisms:

• Thermal Pyramidal Inversion: Requires high energy (typically >200°C), so this is rare in standard stability chambers unless the barrier is unusually low.

• Acid-Catalyzed Racemization: In the presence of strong acids (e.g., HCl in a salt form), the sulfoxide can protonate and equilibrate via an achiral intermediate (often involving hydration/dehydration cycles).

Troubleshooting Protocol:

• Check pH: Is the formulation acidic (pH < 3)?

• Solvent Check: Are you using protic solvents that facilitate proton exchange?

• Test: Neutralize the sample immediately upon dissolution and analyze via Chiral HPLC. If racemization stops at neutral pH, it is acid-catalyzed.

References

• Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation (ICH). [Link]

• Oxidative degradation of pharmaceuticals: Theory, mechanisms and inhibition. Journal of Pharmaceutical Sciences. [Link]

• Reduction of Sulfoxides in Multigram Scale. Molecules. [Link]

• Thermal Elimination of Sulfoxides. Journal of the American Chemical Society. [Link]

• Pummerer Rearrangement: Mechanism and Application. Organic Reactions. [Link]

Sources

• 1. Sulfoxide - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Polar Piperazine Derivatives

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Overcoming retention loss, peak tailing, and recovery issues with polar piperazine derivatives.

Mission Statement

Welcome to the Piperazine Purification Hub. If you are here, you are likely experiencing one of three symptoms: your compound is streaking across your TLC plate, it is eluting in the void volume (

) of your C18 column, or you have successfully purified it but cannot extract it from the aqueous mobile phase.

Piperazine derivatives possess a dual-nitrogen core that renders them highly polar and basic (

, ).[1] This guide provides self-validating protocols to overcome the physicochemical traps inherent to this scaffold.

Module 1: Normal Phase Chromatography (The "Streaking" Issue)

User Issue: "My compound streaks on silica gel and won't migrate as a tight band, even with high methanol concentrations."

The Mechanism: Silica gel is acidic (

). Basic piperazines interact strongly with surface silanol groups via hydrogen bonding and ion-exchange mechanisms, rather than simple adsorption. This causes "tailing" or irreversible adsorption.

Troubleshooting Protocol: You must suppress silanol ionization or compete for the binding sites.[1][2]

Q: What solvent system should I use for flash chromatography? A: Do not use plain DCM/MeOH. You must use an amine modifier.

• The "Magic" Solvent: Dichloromethane : Methanol : Ammonium Hydroxide (aqueous, 28%).

• Ratio: Start with 90:10:1 (v/v/v).

• Preparation: Shake the mixture vigorously in a separatory funnel. The ammonia will saturate the organic layer. Discard any excess aqueous layer before using it on the column to prevent silica deactivation.

Q: Can I use Triethylamine (TEA) instead? A: Yes, but TEA is difficult to remove (high boiling point, 89°C) and can form non-volatile salts. If you use TEA, pre-wash the silica column with 1% TEA in DCM before loading your sample. This "caps" the active silanols.

Data: Modifier Comparison

Modifier	Pros	Cons	Recommended Conc.
Ammonium Hydroxide	Volatile; suppresses ionization well.	Immiscible with pure DCM (requires MeOH).	0.5% - 1.0%
Triethylamine (TEA)	Highly effective silanol blocker.	Hard to remove; interferes with NMR/MS.	0.1% - 0.5%
Acetic Acid	None for this application.	AVOID. Protonates amine higher polarity stuck on silica.	N/A

Module 2: Reverse Phase (The "Retention" Issue)

User Issue: "My compound elutes immediately (at the void volume) on my C18 column."

The Mechanism: At standard HPLC pH (0.1% Formic Acid, pH ~2.7), piperazine is doubly protonated (

charge). It is extremely polar and repelled by the hydrophobic C18 chains.

Troubleshooting Protocol: You must neutralize the molecule to induce hydrophobic retention.

Q: How do I retain polar amines on C18? A: Switch to High pH Reverse Phase Chromatography . By raising the pH to 10.0 (above the piperazine

of ~9.7), the molecule becomes neutral (uncharged). Neutral amines bind well to C18.

CRITICAL WARNING: Standard silica columns dissolve at pH > 8.0. You must use "Hybrid Silica" (e.g., Waters XBridge, Phenomenex Gemini) or Polymer columns.

Protocol: High pH Buffer Prep

• Buffer A: 10 mM Ammonium Bicarbonate in Water (adjust to pH 10 with

  ).

• Buffer B: Acetonitrile.

• Gradient: 5% B to 95% B.

• Detection: UV 254 nm (Bicarbonate is transparent; Acetate/Formate are not at high pH).

Visualization: The pH Switching Logic

Caption: Impact of mobile phase pH on piperazine ionization and C18 retention.

Module 3: HILIC (The "Orthogonal" Approach)

User Issue: "High pH C18 didn't work, and Normal Phase is too messy."

The Mechanism: Hydrophilic Interaction Liquid Chromatography (HILIC) uses a polar stationary phase (Bare Silica, Amide, or Zwitterionic) with a high-organic mobile phase. It creates a water-rich layer on the silica surface. Polar piperazines partition into this water layer.

Q: What is the starting method for HILIC? A:

• Column: Bare Silica or Amide-bonded phase.

• Mobile Phase A: Acetonitrile (90%).

• Mobile Phase B: 10 mM Ammonium Formate in Water (pH 3.0).

• Gradient: Start at 95% A (High Organic)

  60% A .

• Note: In HILIC, water is the "strong" solvent. Increasing water elutes the compound.

Module 4: Workup & Isolation (The "Yield" Issue)

User Issue: "I purified my compound using aqueous buffers, but I can't extract it. It stays in the water layer."

The Mechanism: Piperazine derivatives are often more soluble in water than in organic solvents (DCM/EtOAc), especially if they have formed salts with the buffer. Evaporating acidic water (TFA/Formic) requires high heat and degrades the compound.

Troubleshooting Protocol: Use SCX (Strong Cation Exchange) Solid Phase Extraction. This is a "Catch and Release" mechanism that avoids liquid-liquid extraction entirely.

Protocol: SCX Catch-and-Release

• Load: Dissolve crude/purified fraction in MeOH or Water (pH < 7). Load onto SCX cartridge.[3][4][5] The basic piperazine binds to the sulfonic acid resin.

• Wash: Flush with 100% Methanol (2-3 column volumes). This removes non-basic impurities and residual water/DMSO.

• Elute: Flush with 2M Ammonia in Methanol . The ammonia displaces the piperazine.

• Finish: Evaporate the methanolic ammonia (low boiling point). You are left with the clean free base.

Visualization: SCX Workflow

Caption: "Catch and Release" purification strategy for isolating polar amines from aqueous mixtures.

References

• Teledyne ISCO. (2012).[6] RediSep SCX Column: Purification of Basic Compounds.[6] Teledyne ISCO Application Notes. Link

• Agilent Technologies. (2008). Agilent SampliQ SCX Technical Note: Mixed-Mode Cation Exchange Polymer Solid-Phase Extraction.[5] Agilent Library. Link

• Phenomenex. (2025). HPLC Tech Tip: Basic Analytes and High pH. Phenomenex Knowledge Center. Link

• McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in hydrophilic interaction chromatography. Journal of Chromatography A. Link

• BenchChem. (2025). Technical Support Center: Purification of Piperazine-Containing Compounds.Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lcms.cz [lcms.cz]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. specartridge.com [specartridge.com]
• 5. agilent.com [agilent.com]
• 6. teledyneisco.com [teledyneisco.com]

Preventing oxidation of the methanesulfinyl group during synthesis

The following guide is structured as a specialized Technical Support Center for researchers encountering stability issues with the methanesulfinyl group (sulfoxide, -S(O)Me) during synthetic campaigns.

Ticket ID: SULF-OX-PROTECT-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary: The "Sulfone Creep" Phenomenon

The methanesulfinyl group (sulfoxide) occupies a precarious "middle ground" in the oxidation state of sulfur. It is less nucleophilic than a sulfide (-S-) but remains susceptible to electrophilic attack, leading to the thermodynamically stable but often unwanted sulfone (-SO₂-).[1]

The Core Challenge: To prevent oxidation of the methanesulfinyl group, you must select reagents that are electrophilic enough to react with your target (e.g., alcohol, alkene) but not electrophilic enough to attack the sulfinyl oxygen or sulfur lone pair.[1]

Visualizing the Oxidation Hierarchy

The following diagram illustrates the energy landscape. Your goal is to remain in the "Green Zone" (Sulfoxide) without slipping into the "Red Zone" (Sulfone).[1]

Caption: The oxidation trajectory of organosulfur compounds. The methanesulfinyl group is a metastable intermediate requiring kinetic control to maintain.

Reagent Selection: The "Safe" vs. "Critical" Lists

When designing a route containing a pre-existing methanesulfinyl group, reagent selection is the primary control point.[1]

The Compatibility Matrix

Reagent Class	Reagent	Status	Mechanism of Failure/Success
Hypervalent Iodine	Dess-Martin Periodinane (DMP)	SAFE	DMP is bulky and mildly electrophilic.[1] Under anhydrous conditions, it oxidizes alcohols to ketones/aldehydes without touching sulfoxides [1].[1]
Hypervalent Iodine	IBX (2-Iodoxybenzoic acid)	SAFE	Similar to DMP; highly chemoselective for alcohols in the presence of sulfur centers [2].
Peracids	mCPBA	CRITICAL	Avoid. mCPBA is a strong electrophile.[1] Even at 1.0 equivalent, it risks over-oxidizing sulfoxides to sulfones due to local concentration effects.[1]
Transition Metals	TPAP / NMO	CAUTION	Generally mild, but NMO (co-oxidant) can sometimes promote sulfur oxidation.[1] Test on small scale first.
Periodates	Sodium Periodate (NaIO₄)	SAFE	The gold standard for forming sulfoxides.[1] It will not oxidize a sulfoxide to a sulfone under standard conditions (0°C to RT) [3].[1]
Permanganates	KMnO₄	CRITICAL	Avoid. Will aggressively oxidize sulfoxides to sulfones.[1]

Troubleshooting & FAQs

Direct answers to common user tickets.

Q1: I need to oxidize a primary alcohol to an aldehyde, but my molecule has a methanesulfinyl group. Swern oxidation failed (complex mixture).[1] Why?

A: The Swern oxidation activates DMSO (a sulfoxide) using oxalyl chloride.[1] If your substrate is a sulfoxide, it can compete with the solvent (DMSO) for the activator, leading to Pummerer-type rearrangements or chlorination at the

-position of your methanesulfinyl group.[1] Solution: Switch to Dess-Martin Periodinane (DMP) .[1][2][3] It operates near neutral pH and does not activate the sulfoxide oxygen.[1]

Q2: I am trying to synthesize the sulfoxide from the sulfide using mCPBA, but I keep getting ~15% sulfone. How do I stop it?

A: mCPBA is too reactive. Even at -78°C, local excesses during addition cause over-oxidation.[1] Solution: Switch to Sodium Periodate (NaIO₄) in aqueous methanol. It is kinetically slow to react with sulfoxides, making it self-limiting at the sulfoxide stage.[1] Alternatively, use IBX with tetraethylammonium bromide (TEAB) as a catalyst, which is highly selective for the sulfide

sulfoxide transformation [2].[1][4]

Q3: My methanesulfinyl compound is degrading during storage. It smells like "rotten cabbage" (sulfide) or shows sulfone peaks.[1]

A: Sulfoxides are hygroscopic and can disproportionate (rare) or react with peroxides in solvents.[1] Solution:

• Peroxides: Ensure your storage solvents (Ether, THF) are peroxide-free.[1] Peroxides will slowly oxidize the sulfoxide to sulfone.[1]

• Reduction: If it smells like sulfide, you may have trace reducing agents or biological contamination.[1] Store under Argon at -20°C.

Standard Operating Procedures (SOPs)

SOP-A: Chemoselective Oxidation of Sulfide to Sulfoxide (Stopping at SO)

Target: Synthesizing the methanesulfinyl group without over-shooting to sulfone.[1] Reference: Based on NaIO₄ protocols [3].[1]

• Dissolution: Dissolve the sulfide (1.0 mmol) in Methanol (10 mL) and Water (10 mL). Cool to 0°C.[1][2]

• Addition: Add Sodium Periodate (NaIO₄) (1.1 mmol, 1.1 eq) in portions over 10 minutes.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature (RT). Monitor by TLC/LCMS.[1]

  • Checkpoint: The reaction usually stalls at the sulfoxide stage.[1]

• Workup: Filter off the precipitated sodium iodate (NaIO₃).[1] Extract the filtrate with Dichloromethane (DCM).[1] Dry over Na₂SO₄.[1]

SOP-B: Oxidation of Alcohol in Presence of Methanesulfinyl Group

Target: Converting R-CH₂OH to R-CHO while preserving R-S(O)Me.[1] Reference: Dess-Martin Periodinane Method [1].[1][2][5][6][7]

• Preparation: Flame-dry glassware. Ensure an Argon atmosphere.

• Dissolution: Dissolve the sulfoxide-containing alcohol (1.0 mmol) in anhydrous DCM (10 mL).

• Addition: Add Dess-Martin Periodinane (1.2 eq) in one portion at RT.

• Buffering (Optional): If the substrate is acid-sensitive, add NaHCO₃ (5 eq) to the suspension.[1]

• Quench: Upon completion (usually <1 hour), quench with a 1:1 mixture of sat. aq. NaHCO₃ and sat.[1][8] aq. Na₂S₂O₃ (Sodium Thiosulfate).[1]

  • Why Thiosulfate? It reduces unreacted iodine species but does not reduce the methanesulfinyl group under these biphasic conditions.[1]

• Extraction: Extract with DCM.

Decision Logic for Experimental Design

Use the following flowchart to determine the correct oxidant based on your starting material and desired outcome.

Caption: Decision matrix for oxidant selection in the presence of sulfur functionalities.

References

• Meyer, S. D., & Schreiber, S. L. (1994).[1] Acceleration of the Dess-Martin Oxidation by Water.[1] The Journal of Organic Chemistry, 59(24), 7549–7552.[1] Link (Establishes chemoselectivity of DMP).[1]

• Shukla, V. G., Salgaonkar, P. D., & Akamanchi, K. G. (2003).[1][9] A Mild, Chemoselective Oxidation of Sulfides to Sulfoxides Using o-Iodoxybenzoic Acid and Tetraethylammonium Bromide as Catalyst.[1][4][9] The Journal of Organic Chemistry, 68(13), 5422–5425.[1] Link[1]

• Leonard, N. J., & Johnson, C. R. (1962).[1] Periodate Oxidation of Sulfides to Sulfoxides. Scope of the Reaction. The Journal of Organic Chemistry, 27(1), 282–284.[1] Link[1]

• Tojo, G., & Fernandez, M. (2006).[1] Oxidation of Alcohols to Aldehydes and Ketones. Springer.[1] (General reference for chemoselectivity of hypervalent iodine).

Sources

• 1. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 2. Dess-Martin Periodinane (DMP) [commonorganicchemistry.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. jchemrev.com [jchemrev.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Dess-Martin reagent - Enamine [enamine.net]
• 8. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 9. pubs.acs.org [pubs.acs.org]

Optimizing HPLC separation for 1-[4-(methanesulfinyl)phenyl]piperazine and related impurities

Topic: High-Performance Liquid Chromatography (HPLC) Method Development & Troubleshooting Target Molecule: 1-[4-(methanesulfinyl)phenyl]piperazine (MSPP) Primary Impurities: Sulfone (over-oxidation), Sulfide (starting material), N-Oxides.[1]

Introduction: The Chromatographic Challenge

Analyzing 1-[4-(methanesulfinyl)phenyl]piperazine presents a dual-challenge in Reverse Phase Chromatography (RP-HPLC):

• The Basic Nitrogen (Piperazine): The secondary amine (pKa ~9.[1]8) is prone to severe peak tailing due to interaction with residual silanols on the silica surface.[1][2]

• The Sulfur Oxidation States: You must resolve the Sulfoxide (Target) from the Sulfone (Impurity) and Sulfide (Precursor).[1] These species possess distinct polarities but can co-elute if the selectivity factor (

  ) is not optimized.[1]

This guide provides a self-validating framework to achieve baseline resolution (

) and USP tailing factors ( ).

Module 1: Method Development Strategy (The "Why")

Q: Which column chemistry should I choose to prevent amine tailing?

Recommendation: Do not use standard C18 silica.[1] Use a Hybrid Particle or Polar-Embedded column.

• The Science: Standard silica has acidic silanol groups (

  , pKa ~4.5).[1] At neutral or acidic pH, the basic piperazine moiety becomes protonated ( ).[1] This cation interacts electrostatically with ionized silanols, causing "drag" (tailing).[1]

• The Solution:

  • Hybrid Columns (e.g., Waters XBridge, Agilent Gemini): Replace surface silanols with methyl groups during synthesis, eliminating the interaction site.[1] High pH stability (up to pH 12) allows you to run the amine in its neutral state.[1]

  • Polar-Embedded/BDS (e.g., Phenomenex Synergi Fusion, Waters SymmetryShield): A polar group near the ligand surface "shields" silanols and improves wettability for the polar sulfoxide group.

Q: What is the optimal pH for this separation?

Recommendation: pH 2.5 - 3.0 (Phosphate or Formate buffer).[1]

• Mechanism:

  • Silanol Suppression: At pH < 3.0, surface silanols are protonated (neutral), reducing cation-exchange interactions with the piperazine.[1]

  • Solubility: The piperazine is fully protonated, ensuring high aqueous solubility.[1]

• Alternative (High pH): If using a Hybrid column, pH 10.5 (Ammonium Hydroxide/Bicarbonate) deprotonates the piperazine (Neutral form), resulting in sharp peaks and increased retention (hydrophobic interaction dominates).[1]

Module 2: Selectivity & Impurity Resolution (The "What")

Q: My Sulfoxide (Product) and Sulfone (Impurity) are co-eluting. How do I separate them?

Diagnosis: The polarity difference between the Sulfoxide (

) and Sulfone ( ) is subtle.[1]

Protocol:

• Switch Organic Modifier: If using Acetonitrile, switch to Methanol .[1] Methanol is a protic solvent and interacts differently with the oxygen lone pairs on the sulfur, often enhancing selectivity (

  ) between oxidation states.

• Elution Order (Typical RP-C18):

  • RT 1 (Earliest): Sulfoxide (Most Polar, H-bond acceptor).[1]

  • RT 2: Sulfone (Polar, but often less water-soluble than sulfoxide in acidic media).[1]

  • RT 3 (Latest): Sulfide (Non-polar starting material).[1]

Q: How do I validate that I am seeing the Sulfone impurity?

Self-Validating Experiment: Perform a Peroxide Stress Test .

• Take a small aliquot of your MSPP standard.[1]

• Add 1 drop of 3%

  .[1]

• Inject immediately.[1]

• Result: The main peak (Sulfoxide) should decrease, and a later-eluting peak (Sulfone) should grow.[1] This confirms the retention time of the over-oxidized impurity.

Module 3: Visual Workflows

Diagram 1: Column & Conditions Decision Matrix

This flowchart guides you through selecting the correct stationary phase based on your available equipment and pH constraints.

Caption: Decision matrix for selecting pH and Column chemistry to mitigate piperazine tailing and ensure column longevity.

Diagram 2: Impurity Elution Logic

Understanding the polarity ranking is crucial for identifying unknown peaks.

Caption: Expected elution order on C18/C8 stationary phases. Sulfoxide elutes first due to high polarity.

Module 4: Troubleshooting Guide (FAQs)

Q: The main peak is splitting or has a "shoulder."

Cause: Sample Solvent Mismatch. Explanation: If you dissolve the sample in 100% Methanol but start your gradient at 95% Water, the sample "precipitates" or travels faster than the mobile phase at the head of the column. Fix: Dissolve the sample in the starting mobile phase (e.g., 90% Buffer / 10% MeOH). If solubility is an issue, use DMSO (max 5% of injection volume).[1]

Q: I see "Ghost Peaks" in the blank.

Cause: Piperazine Carryover. Explanation: Basic amines stick to the injector needle and valve seals (Vespel/Tefzel).[1] Fix:

• Change needle wash to 50:50 MeOH:Water + 0.1% Formic Acid .[1] The acid is required to protonate the amine and wash it off the plastic/metal surfaces.

• Increase needle wash duration.[1]

Q: Retention times are drifting.

Cause: pH instability or "Phase Collapse."[1] Fix:

• Buffer Capacity: Ensure buffer concentration is at least 25 mM .

• Phase Collapse: If using < 5% organic solvent to retain the polar sulfoxide, standard C18 chains may "collapse" (fold onto themselves).[1] Use an "AQ" (Aqua) or Polar-Embedded column designed for 100% aqueous stability.[1]

Module 5: Standard Operating Procedure (Baseline)

Use this starting point for optimization.

Parameter	Condition	Note
Column	XBridge C18 or Gemini C18 (4.6 x 150 mm, 3-5 µm)	Hybrid particle preferred.[1]
Mobile Phase A	25 mM Phosphate Buffer (pH 3.0)	Add 0.1% Triethylamine (TEA) if using non-hybrid column.[1]
Mobile Phase B	Methanol	Better selectivity than ACN for S-oxides.[1]
Flow Rate	1.0 mL/min	Standard.[1][3][4]
Gradient	0 min: 5% B 10 min: 60% B 15 min: 60% B	Slow gradient start to retain the polar Sulfoxide.
Detection	UV 254 nm	Aromatic ring absorption.[1]
Temp	30°C - 40°C	Higher temp reduces viscosity and improves amine peak shape.[1]

References

• U.S. Food and Drug Administration (FDA). (2024).[1] Review of Chromatographic Methods for Impurities in Drug Substances. FDA Guidelines. [Link]

• Waters Corporation. (2023).[1] Controlling Selectivity for Polar Compounds in Reverse Phase LC. Waters Application Notes. [Link][1]

• Phenomenex. (2024).[1][5] Troubleshooting Peak Tailing for Basic Compounds. Technical Guide. [Link]

• PubChem. (2025).[1][6] 1-[4-(methanesulfinyl)phenyl]piperazine Compound Summary. National Library of Medicine.[1] [Link]

Sources

• 1. PubChemLite - 1-[4-(methylsulfonyl)phenyl]piperazine (C11H16N2O2S) [pubchemlite.lcsb.uni.lu]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. agilent.com [agilent.com]
• 4. jocpr.com [jocpr.com]
• 5. d-nb.info [d-nb.info]
• 6. 1-(4-Methylsulfonylphenyl)sulfonylpiperazine | C11H16N2O4S2 | CID 43362233 - PubChem [pubchem.ncbi.nlm.nih.gov]

Metabolic stability improvement of piperazine derivatives

Current Status: ONLINE Operator: Senior Application Scientist Ticket Focus: Metabolic Stability of Piperazine Derivatives Reference ID: PIP-MET-STAB-2024

Welcome to the Piperazine Optimization Hub

You have reached the Tier-3 Technical Support for Medicinal Chemistry. This guide addresses the high attrition rate of piperazine-containing scaffolds due to poor metabolic stability. Piperazines are privileged structures in drug discovery (found in >80 FDA-approved drugs), yet they frequently act as "metabolic sponges" due to their lipophilic nature and accessible nitrogen lone pairs.

This guide is structured as a troubleshooting workflow. Select the "Error Code" that matches your experimental observation below.

Module 1: Diagnostic Hub (Root Cause Analysis)

Error Code: rapid_clearance_RLM

User Report: "My piperazine lead shows <10 min half-life in Rat Liver Microsomes (RLM). What is the mechanism?"

Diagnosis: The piperazine ring is a metabolic "soft spot." The high clearance is likely driven by Cytochrome P450 (CYP450) enzymes via two distinct pathways. You must identify which pathway is dominant before attempting a fix.

• -Carbon Hydroxylation (The Ring Opener): CYP450 abstracts a hydrogen atom from the carbon adjacent to the nitrogen ( -carbon). This forms an unstable carbinolamine intermediate, which spontaneously collapses, leading to ring opening (N-dealkylation). This is often the primary clearance route.

• N-Oxidation: The lone pair on the piperazine nitrogen is directly oxidized to form an N-oxide. While sometimes reversible or pharmacologically active, it often flags the molecule for rapid renal excretion or further degradation.

Visualizing the Failure Mode: The following diagram maps the metabolic fate of a generic piperazine. Use this to interpret your Metabolite ID (MetID) data.

Figure 1: Dual metabolic pathways of the piperazine ring. Note that

-carbon oxidation leads to irreversible ring destruction.

Module 2: The Modification Toolkit (Solutions)

Error Code: fix_metabolic_soft_spot

User Report: "MetID confirms

-carbon oxidation. How do I stabilize the ring without killing potency?"

Solution Architecture: You must block the CYP450 access to the

-carbon or deactivate the electron density that facilitates the initial hydrogen abstraction.

Strategy Comparison Table:

Strategy	Mechanism of Action	Implementation Guide	Potential Risks
Steric Blocking	Introduces physical bulk to prevent CYP heme approach to the -carbon.	Add methyl groups adjacent to Nitrogen (C2/C6 positions). Gem-dimethyl (two methyls on same C) is most effective.	Can increase lipophilicity (LogP), potentially hurting solubility. May introduce chiral centers.
Electronic Deactivation	Lowers the of the amine, reducing the availability of the N-lone pair which stabilizes the transition state for oxidation.	Fluorination or carbonyl insertion (converting amine to amide/lactam).	Amides significantly change the H-bond donor/acceptor profile, potentially losing potency.
Bioisosterism	Replaces the piperazine core with a scaffold that lacks the specific geometry required for CYP oxidation.	Switch to Spiro-cycles (e.g., 2,6-diazaspiro[3.3]heptane) or Bridged systems (e.g., 3,8-diazabicyclo[3.2.1]octane).	Synthetic complexity increases. Vector orientation of substituents may shift.[1]

Deep Dive: The "Gem-Dimethyl" Effect

Placing two methyl groups on the carbon adjacent to the nitrogen (3,3-dimethylpiperazine) is a gold-standard fix.

• Why it works: It provides a "double shield." It sterically hinders the approach of the CYP enzyme and eliminates the abstractable hydrogens on that specific carbon.

• Citation: This strategy is classically described in the optimization of CCR5 antagonists (Tagat et al., J. Med.[2] Chem.) [1].

Deep Dive: Fluorination

Replacing a hydrogen with fluorine on the piperazine ring.

• Why it works: Fluorine is highly electronegative. It pulls electron density away from the nitrogen lone pair (inductive effect), lowering the

  (basicity). A less basic amine is less likely to form the radical cation intermediate required for some CYP oxidation mechanisms.

• Warning: Fluorine is lipophilic. Monitor your Lipophilic Efficiency (LipE).

Module 3: Validation Lab (Protocols)

Error Code: assay_variability

User Report: "My intrinsic clearance (

) data is noisy between runs. Is my assay protocol flawed?"

Troubleshooting Protocol: Microsomal Stability Assay To trust your stability improvements, your assay must be robust. This protocol minimizes variability.[2]

Reagents:

• Microsomes: Liver Microsomes (Human/Rat/Mouse), 20 mg/mL protein concentration.

• Cofactor: NADPH Regenerating System (or pre-mixed NADPH).

• Quench: Acetonitrile (ACN) containing Internal Standard (IS) (e.g., Tolbutamide).

Step-by-Step Workflow:

• Pre-Incubation (Critical for Temp Equilibrium):

  • Mix Microsomes (final conc. 0.5 mg/mL) + Test Compound (1

    M) in Phosphate Buffer (pH 7.4).

  • Note: Keep DMSO < 0.1% to avoid inhibiting CYPs.

  • Incubate at 37°C for 5 minutes.

• Reaction Initiation:

  • Add NADPH (final conc. 1 mM) to start the reaction.

  • Control: Run a parallel tube adding Buffer instead of NADPH (detects non-CYP degradation).

• Sampling (The Kinetic Curve):

  • Extract aliquots at

    min.

  • Immediate Quench: Transfer aliquot directly into 3x volume of ice-cold ACN + IS.

• Processing:

  • Centrifuge at 4,000 rpm for 20 min (precipitate proteins).

  • Analyze supernatant via LC-MS/MS.[3][4]

Data Calculation: Plot

vs. Time. The slope is .

Visualizing the Workflow:

Figure 2: Standardized Microsomal Stability Workflow. Consistency in the quenching step is vital for accurate T=0 data.

Frequently Asked Questions (Advanced)

Q: I replaced the piperazine with a piperidine, but stability didn't improve. Why? A: While you removed one nitrogen, the piperidine ring is still highly susceptible to oxidation at the C2/C6 positions (alpha to the remaining amine). You may still need to apply steric hindrance (e.g., 4,4-difluoropiperidine or methyl substitution) [2].

Q: Can I use hepatocytes instead of microsomes? A: Yes, and you should if you suspect Phase II metabolism (glucuronidation). Microsomes only contain Phase I (CYP) enzymes. If your piperazine has a free NH, it can be directly glucuronidated. Hepatocytes contain the full cytosolic machinery to detect this [3].

References

• Tagat, J. R., et al. (2001).[2] "Piperazine-based CCR5 antagonists as HIV-1 entry inhibitors. I. Series evolution." Journal of Medicinal Chemistry, 44(21), 3343-3346.[2]

• Meanwell, N. A. (2011). "Fluorine and fluorinated motifs in the design and application of bioisosteres for drug design." Journal of Medicinal Chemistry, 54(8), 2529-2591.

• Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier.

End of Technical Guide. For further assistance, consult the referenced literature or initiate a new query.

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• 2. nedmdg.org [nedmdg.org]
• 3. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 1-Arylpiperazines for Medicinal Chemistry

The 1-arylpiperazine motif is a cornerstone in modern medicinal chemistry, forming the structural core of numerous FDA-approved drugs targeting a wide array of conditions, from depression and anxiety to cancer.[1][2][3] Its prevalence is due to a combination of favorable physicochemical properties and its ability to serve as a versatile scaffold for presenting pharmacophoric groups in the correct three-dimensional orientation.[2][4] Consequently, the efficient and robust synthesis of this privileged structure is a critical task for researchers in drug discovery and development.

This guide provides an in-depth, comparative analysis of the primary synthetic routes to 1-arylpiperazines. Moving beyond a simple recitation of protocols, we will explore the mechanistic underpinnings, strategic advantages, and practical limitations of each method. This analysis is designed to empower researchers to make informed decisions, selecting the optimal synthetic strategy based on their specific starting materials, required scale, and functional group tolerance.

Key Synthetic Strategies at a Glance

The formation of the crucial aryl-nitrogen (C-N) bond is the central challenge in synthesizing 1-arylpiperazines. The most prominent and field-proven methods can be broadly categorized as:

• Palladium-Catalyzed Buchwald-Hartwig Amination: The modern workhorse for C-N cross-coupling, offering broad scope and mild conditions.

• Copper-Catalyzed Ullmann Condensation: A classical method that has seen a modern resurgence with improved ligand systems, offering a more economical catalyst.

• Nucleophilic Aromatic Substitution (SNAr): A metal-free alternative, ideal for specific substrates containing electron-withdrawing groups.

• Classical Methods & Reductive Amination: Traditional approaches that remain relevant for specific applications and large-scale synthesis.

Below, we dissect each of these routes, providing mechanistic insights, detailed experimental protocols, and comparative data to guide your synthetic planning.

Buchwald-Hartwig Amination: The Gold Standard

The Buchwald-Hartwig amination has revolutionized aryl amine synthesis over the past two decades.[5] It is a palladium-catalyzed cross-coupling reaction that forms C-N bonds with exceptional efficiency and scope, making it the go-to method for many researchers.[2][6]

Mechanistic Insight & Causality

The power of this reaction lies in its catalytic cycle, which allows for the coupling of a wide range of aryl halides (or triflates) with piperazine, often under relatively mild conditions. The choice of ligand is critical; sterically hindered and electron-rich phosphine ligands are essential for promoting the key steps of the reaction and achieving high yields, especially with less reactive aryl chlorides.[1]

Caption: The catalytic cycle for the Buchwald-Hartwig amination.

Advantages:

• Broad Substrate Scope: Tolerates a wide variety of functional groups on both the aryl halide and the piperazine.

• High Yields: Often provides excellent yields where other methods fail.[2]

• Mild Reaction Conditions: Typically runs at temperatures between 80-110 °C, preserving sensitive functional groups.[1]

Disadvantages:

• Cost: Palladium catalysts and specialized phosphine ligands can be expensive.

• Air/Moisture Sensitivity: Requires inert atmosphere techniques (e.g., Schlenk line or glovebox) for optimal results.

• Metal Contamination: The final product may require purification to remove residual palladium, a critical consideration in pharmaceutical synthesis.

Representative Experimental Protocol: Buchwald-Hartwig Coupling

This protocol describes the synthesis of an N-aryl-N'-Boc-piperazine, a common intermediate.[1]

• Preparation: To an oven-dried Schlenk tube, add the aryl halide (1.0 equiv.), N-Boc-piperazine (1.2 equiv.), and a strong, non-nucleophilic base such as sodium tert-butoxide (NaOt-Bu, 1.4 equiv.).

• Inerting: Seal the tube with a septum, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Catalyst & Solvent Addition: Add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., XantPhos, 2-4 mol%). Add anhydrous solvent (e.g., toluene or dioxane) via syringe.

• Reaction: Heat the reaction mixture to 80-110 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS. Reaction times can range from a few hours to 24 hours.

• Workup: After cooling to room temperature, dilute the mixture with an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Quantitative Data Summary

Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromotoluene	Pd₂(dba)₃ (1)	XantPhos (2)	NaOt-Bu	Toluene	100	12	95
4-Chlorobenzonitrile	Pd(OAc)₂ (2)	RuPhos (4)	Cs₂CO₃	Dioxane	110	18	88
2-Bromo-pyridine	G3-XPhos (2)	-	K₃PO₄	t-AmylOH	100	6	92
1-Bromo-4-methoxybenzene	Pd₂(dba)₃ (1.5)	BINAP (3)	NaOt-Bu	Toluene	90	24	90

Data compiled from representative literature procedures. Actual results may vary.

Ullmann Condensation: The Cost-Effective Classic

The Ullmann condensation is a copper-catalyzed C-N bond formation reaction that predates the Buchwald-Hartwig amination.[7] While traditional Ullmann conditions were often harsh (high temperatures, stoichiometric copper), modern variations using soluble copper salts and ligands have made it a viable and economically attractive alternative.[7][8]

Mechanistic Insight & Causality

The classical Ullmann reaction likely proceeds through an oxidative addition/reductive elimination pathway on a copper surface. Modern, ligand-assisted versions operate through a homogeneous catalytic cycle involving a Cu(I)/Cu(III) couple. The ligand, typically a diamine or an amino acid, plays a crucial role by solubilizing the copper catalyst and facilitating the oxidative addition step, thereby allowing the reaction to proceed at lower temperatures.

Caption: A simplified catalytic cycle for the modern Ullmann reaction.

Advantages:

• Cost-Effective: Copper catalysts (e.g., CuI, Cu₂O) are significantly cheaper than palladium catalysts.

• Scalability: Often more amenable to large-scale industrial synthesis due to lower catalyst cost.

Disadvantages:

• Harsher Conditions: Often requires higher temperatures (100-200 °C) and polar aprotic solvents (DMF, NMP) compared to Buchwald-Hartwig.[7]

• Substrate Scope: Can be less tolerant of certain functional groups and may require activated aryl halides (e.g., with electron-withdrawing groups).[7]

• Stoichiometric Reactants: Classical versions often require stoichiometric or excess copper, leading to purification challenges.

Representative Experimental Protocol: Ullmann Condensation

• Preparation: In a round-bottom flask, combine the aryl iodide or bromide (1.0 equiv.), piperazine (2.0 equiv.), copper(I) iodide (CuI, 10-20 mol%), a ligand like L-proline (20-40 mol%), and a base such as potassium carbonate (K₂CO₃, 2.0 equiv.).

• Solvent & Reaction: Add a high-boiling polar solvent like DMSO or DMF. Heat the mixture to 100-150 °C under a nitrogen atmosphere.

• Monitoring & Workup: Monitor the reaction by TLC or LC-MS. Upon completion, cool the mixture, dilute with water, and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: The organic extracts are washed to remove the solvent and base, then dried and concentrated. The crude product is typically purified by column chromatography or crystallization.

Nucleophilic Aromatic Substitution (SNAr)

SNAr is a powerful, metal-free method for forming C-N bonds, but its application is limited to a specific class of substrates. The reaction relies on the aryl ring being sufficiently electron-poor to be attacked by a nucleophile.[9][10]

Mechanistic Insight & Causality

The SNAr mechanism is a two-step addition-elimination process.[11] First, the nucleophile (piperazine) attacks the carbon atom bearing the leaving group. This step is only feasible if the aromatic ring is "activated" by one or more strong electron-withdrawing groups (EWGs), such as -NO₂ or -CN, positioned ortho or para to the leaving group.[9][12] These EWGs are critical because they stabilize the resulting negative charge of the intermediate, known as a Meisenheimer complex, through resonance. The second step involves the elimination of the leaving group, which restores the aromaticity of the ring.[9]

Caption: The two-step mechanism of Nucleophilic Aromatic Substitution.

Advantages:

• Metal-Free: Avoids the cost and potential product contamination associated with metal catalysts.

• Simple Conditions: Often requires just a base and a polar solvent, making it operationally simple and easy to scale up.[13]

• Predictable Regiochemistry: The reaction is highly regioselective, dictated by the position of the activating groups.

Disadvantages:

• Limited Scope: The absolute requirement for strong ortho or para electron-withdrawing groups severely restricts the range of applicable substrates.[10][11]

• Leaving Group Reactivity: The reactivity order is F > Cl > Br > I, which is counterintuitive to C-X bond strength but is explained by the rate-determining addition step being facilitated by the high electronegativity of fluorine.[12]

Representative Experimental Protocol: SNAr Reaction

• Preparation: Dissolve the activated aryl halide (e.g., 1-fluoro-4-nitrobenzene, 1.0 equiv.) in a polar aprotic solvent like DMSO or DMF.

• Reactant Addition: Add piperazine (1.1-2.0 equiv.) and a base such as potassium carbonate (K₂CO₃, 1.5-2.0 equiv.).[13]

• Reaction: Heat the mixture, typically to between 80-120 °C. The reaction is often complete within a few hours.

• Workup & Purification: After cooling, the reaction mixture is poured into water to precipitate the product or to allow for extraction with an organic solvent. The product is then purified by crystallization or column chromatography.

Reductive Amination

Reductive amination is an alternative strategy that forms the C-N bond by reacting an amine with a carbonyl compound (an aldehyde or ketone) in the presence of a reducing agent.[14] In the context of 1-arylpiperazines, this is less common for the direct arylation step but is frequently used to build more complex structures from pre-formed arylpiperazines.[4] However, it can be employed for the primary synthesis by starting with a cyclic diketone and an aniline derivative.

Mechanistic Insight & Causality

The reaction proceeds via the initial formation of an imine or enamine intermediate from the condensation of the amine and carbonyl group. This intermediate is then reduced in situ to the corresponding amine.[15] The choice of reducing agent is key to the success of a one-pot reaction. Mild reducing agents like sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN) are preferred because they selectively reduce the imine intermediate much faster than the starting carbonyl compound, preventing side reactions.[14]

Advantages:

• Atom Economy: It is a highly atom-economical, one-pot procedure.[16]

• Readily Available Starting Materials: Utilizes common and often inexpensive carbonyl and amine precursors.

• Mild Conditions: The use of selective hydride reagents allows the reaction to be run under mild, often acidic to neutral, conditions.[14]

Disadvantages:

• Substrate Dependence: The direct synthesis of the 1-arylpiperazine core requires specific diketone precursors which may not be readily available.

• Over-alkylation: In some cases, the product amine can be more nucleophilic than the starting amine, leading to potential side reactions if not controlled properly.

Comparative Summary and Selection Guide

Choosing the right synthetic route depends on a careful analysis of your specific target molecule, available starting materials, and project constraints.

Feature	Buchwald-Hartwig Amination	Ullmann Condensation	Nucleophilic Aromatic Substitution (SNAr)	Reductive Amination
Catalyst	Palladium	Copper	None (Metal-Free)	None (Uses reducing agent)
Cost	High	Low to Moderate	Low	Low
Conditions	Mild (80-110 °C)	Moderate to Harsh (100-200 °C)	Moderate (80-120 °C)	Mild (Room Temp to 60 °C)
Substrate Scope	Very Broad	Moderate (prefers activated halides)	Narrow (requires o/p EWGs)	Depends on carbonyl availability
Functional Group Tolerance	Excellent	Moderate	Good	Good
Key Advantage	Versatility & Reliability	Cost & Scalability	Simplicity & Metal-Free	Atom Economy & Mildness
Primary Limitation	Cost & Metal Removal	Harsh Conditions	Narrow Substrate Scope	Requires specific precursors

Decision Workflow

Caption: A decision-making workflow for selecting a synthesis route.

Conclusion

The synthesis of 1-arylpiperazines is a well-developed field with several robust and reliable methods at the disposal of the modern chemist. The Buchwald-Hartwig amination stands out for its exceptional versatility and is often the first choice for discovery chemistry where speed and scope are paramount. For process development and large-scale synthesis where cost is a major driver, the Ullmann condensation offers a compelling economic advantage. The SNAr reaction , while limited in scope, is an elegant and efficient metal-free option for appropriately activated substrates. Finally, reductive amination provides a valuable alternative pathway, particularly for building out complexity from simpler precursors.

By understanding the underlying mechanisms and practical trade-offs of each route, researchers can strategically navigate the synthetic landscape and efficiently access the valuable 1-arylpiperazine scaffolds that are vital to the future of drug discovery.

References

• BenchChem. (n.d.). Application Notes and Protocols for N-Boc-piperazine Buchwald-Hartwig Amination.
• D'Souza, D. M., & O'Donnell, M. J. (2018). Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions. PMC.
• Penjišević, J. Z., et al. (2023). Synthesis of novel 5-HT1A arylpiperazine ligands: Binding data and computer-aided analysis of pharmacological potency. Arabian Journal of Chemistry.
• Mishra, V., et al. (2017). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. Current Organic Synthesis.
• Karolak-Wojciechowska, J., et al. (2001). Biologically Active 1-Arylpiperazines. Synthesis of New N-(4-Aryl-1-piperazinyl)alkyl Derivatives of Quinazolidin-4(3H)-one, 2,3-Dihydrophthalazine-1,4-dione and 1,2-Dihydropyridazine-3,6-dione as Potential Serotonin Receptor Ligands. Molecules.
• Ferlin, M. G., & Cacciari, B. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• Wikipedia. (n.d.). Ullmann condensation.
• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution.
• ResearchGate. (2025). Reductive Amination by Continuous-Flow Hydrogenation: Direct and Scalable Synthesis of a Benzylpiperazine.
• Wikipedia. (n.d.). Reductive amination.
• Fisher Scientific. (n.d.). Aromatic Nucleophilic Substitution.
• Wikipedia. (n.d.). Nucleophilic aromatic substitution.
• SynArchive. (n.d.). Ullmann Condensation.
• Journal of Organic and Pharmaceutical Chemistry. (n.d.). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis.
• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• SlidePlayer. (2023). Nucleophilic Aromatic Substitution.

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• 2. Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of novel 5-HT1A arylpiperazine ligands: Binding data and computer-aided analysis of pharmacological potency - Arabian Journal of Chemistry [arabjchem.org]
• 4. mdpi.com [mdpi.com]
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• 6. researchgate.net [researchgate.net]
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• 9. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
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• 16. jocpr.com [jocpr.com]

A Senior Application Scientist's Guide to the Orthogonal Validation of 1-[4-(methanesulfinyl)phenyl]piperazine

For researchers and drug development professionals, the starting materials and intermediates we use are the foundation of our results. The integrity of a novel therapeutic agent or a complex chemical synthesis hinges on the quality of its constituent building blocks. 1-[4-(methanesulfinyl)phenyl]piperazine is one such critical intermediate, a molecule whose unique sulfoxide and piperazine moieties make it a valuable scaffold in medicinal chemistry. However, its utility is directly proportional to its verified identity and purity.

This guide provides an in-depth, experience-driven approach to the comprehensive validation of 1-[4-(methanesulfinyl)phenyl]piperazine. We will move beyond a simple checklist of techniques, instead focusing on building a self-validating analytical system. By employing an orthogonal strategy—leveraging the distinct strengths of spectroscopic and chromatographic methods—we can establish a high-confidence profile of this compound. This ensures that the material proceeding to the next stage of development is unequivocally the correct molecule at the required purity, a cornerstone of regulatory compliance and scientific rigor.[1][2]

Part 1: Unambiguous Identity Confirmation

Before assessing purity, we must first confirm that we have the correct molecule. Identity testing is a qualitative process designed to be highly specific to the compound's unique structure.[3][4] For 1-[4-(methanesulfinyl)phenyl]piperazine, we will use a combination of Nuclear Magnetic Resonance (NMR) spectroscopy for detailed structural mapping, Mass Spectrometry (MS) for molecular weight verification, and Fourier-Transform Infrared (FTIR) Spectroscopy to confirm the presence of key functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is arguably the most powerful tool for the unambiguous structural elucidation of organic molecules.[5] By probing the magnetic environments of ¹H (proton) and ¹³C (carbon) nuclei, we can map the molecular skeleton and confirm connectivity.

Causality of NMR Application: For 1-[4-(methanesulfinyl)phenyl]piperazine, ¹H NMR provides a distinct "fingerprint." We expect to see specific signals for the methyl group of the sulfoxide, the four chemically distinct sets of protons on the piperazine ring, and the protons on the para-substituted aromatic ring. The integration (relative area) of these signals must correspond to the number of protons in each environment, while the splitting patterns (multiplicity) reveal neighboring proton interactions, confirming the substitution pattern. ¹³C NMR complements this by confirming the number of unique carbon environments.

Expected Spectroscopic Data for 1-[4-(methanesulfinyl)phenyl]piperazine:

Nucleus	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Assignment
¹H	~ 2.75	Singlet (s)	-S(O)CH₃ (3H)
¹H	~ 3.10 - 3.20	Triplet-like (m)	Ar-N-(CH₂ )₂ (4H)
¹H	~ 3.25 - 3.35	Triplet-like (m)	HN-(CH₂ )₂ (4H)
¹H	~ 7.00 - 7.10	Doublet (d)	Aromatic CH ortho to Piperazine (2H)
¹H	~ 7.60 - 7.70	Doublet (d)	Aromatic CH ortho to Sulfoxide (2H)
¹³C	~ 44.5	-	C H₃-S(O)-
¹³C	~ 45.8	-	Piperazine C H₂ adjacent to NH
¹³C	~ 48.5	-	Piperazine C H₂ adjacent to Ar
¹³C	~ 116.5	-	Aromatic C H ortho to Piperazine
¹³C	~ 128.0	-	Aromatic C H ortho to Sulfoxide
¹³C	~ 142.0	-	Aromatic C ipso to Sulfoxide
¹³C	~ 152.0	-	Aromatic C ipso to Piperazine

Experimental Protocol: ¹H and ¹³C NMR Analysis [5]

• Sample Preparation: Accurately weigh 5-10 mg of 1-[4-(methanesulfinyl)phenyl]piperazine and dissolve it in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d₆) in a 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to serve as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrument Setup: Insert the sample into the NMR spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition: Acquire the proton spectrum using a standard pulse program. Ensure an adequate number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon spectrum. A greater number of scans will be necessary compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Apply Fourier transformation to the acquired Free Induction Decay (FID). Phase the spectrum correctly and calibrate the chemical shift scale using the TMS signal. For the ¹H spectrum, perform peak integration to determine the relative ratios of protons.

• Analysis: Compare the observed chemical shifts, multiplicities, and integrations with the expected values for the proposed structure.

Mass Spectrometry (MS): Molecular Weight Verification

MS provides the molecular weight of the compound, offering a fundamental data point for identity confirmation.[5][6] When coupled with a liquid chromatography system (LC-MS), it becomes a powerful tool for separating the parent compound from any impurities before mass analysis.

Causality of MS Application: For a molecule like 1-[4-(methanesulfinyl)phenyl]piperazine, soft ionization techniques such as Electrospray Ionization (ESI) are ideal. ESI typically generates the protonated molecular ion, [M+H]⁺, which allows for a direct reading of the molecular weight. The calculated monoisotopic mass of C₁₁H₁₆N₂OS is 224.10, so we expect to see a prominent ion at m/z 225.11. High-resolution mass spectrometry (HRMS) can provide this mass with high accuracy (typically < 5 ppm error), which can be used to confirm the elemental composition.

Experimental Protocol: LC-MS Identity Confirmation [7][8]

• Sample Preparation: Prepare a dilute solution of the compound (~100 µg/mL) in a suitable solvent like methanol or acetonitrile/water.

• Chromatography (Optional but Recommended): Inject the sample into an HPLC system equipped with a standard C18 column. Use a simple gradient (e.g., water/acetonitrile with 0.1% formic acid) to ensure the compound is eluted as a single, clean peak.

• Mass Spectrometry: Direct the eluent from the HPLC into the ESI source of the mass spectrometer.

• Ionization: Operate the ESI source in positive ion mode to generate the [M+H]⁺ ion.

• Data Acquisition: Acquire mass spectra across a relevant m/z range (e.g., 100-500 amu).

• Analysis: Identify the m/z value of the most abundant ion in the spectrum corresponding to the main chromatographic peak. Compare this observed mass with the theoretical mass of the protonated 1-[4-(methanesulfinyl)phenyl]piperazine.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Analysis

FTIR spectroscopy is a rapid and reliable technique for confirming the presence of key functional groups within the molecule.[6] While not as definitive for overall structure as NMR, it serves as an excellent orthogonal check.

Causality of FTIR Application: The FTIR spectrum will provide evidence for the key structural components. The sulfoxide (S=O) group has a characteristic strong absorption. We can also confirm the presence of the secondary amine (N-H) in the piperazine ring, aromatic and aliphatic C-H bonds, and the C-N bonds.

Expected FTIR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 3300	Medium	N-H stretch (piperazine secondary amine)
3100 - 3000	Medium-Weak	Aromatic C-H stretch
2950 - 2800	Medium	Aliphatic C-H stretch (piperazine & methyl)
1600, 1500	Strong-Medium	Aromatic C=C stretching
~ 1250	Strong	C-N stretch
1050 - 1030	Strong	S=O stretch (sulfoxide)

Part 2: Rigorous Purity Assessment and Impurity Profiling

Once identity is confirmed, the focus shifts to quantitative analysis to determine the purity of the compound and identify any potential impurities.[2][9] For pharmaceutical applications, even small amounts of impurities can affect safety and efficacy. Potential process-related impurities for this compound include the unoxidized starting material (sulfide) and the over-oxidized product (sulfone), as well as any unreacted starting materials or byproducts from the piperazine synthesis.[10][11]

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity

HPLC is the definitive technique for separating and quantifying impurities in a sample.[6] The choice of column, mobile phase, and detector is critical for developing a robust, stability-indicating method.

Causality of Method Selection: A Reversed-Phase HPLC (RP-HPLC) method is the logical starting point. The C18 stationary phase will effectively retain the moderately polar 1-[4-(methanesulfinyl)phenyl]piperazine and separate it from potential non-polar (sulfide) and more polar (sulfone) impurities based on their differential partitioning. A UV detector is suitable as the phenyl ring provides a strong chromophore. For comprehensive impurity profiling, coupling HPLC with a mass spectrometer (LC-MS) is invaluable for identifying unknown peaks.

Comparison of HPLC Detection Methods for Purity Analysis:

Method	Principle	Advantages for this Compound	Disadvantages
RP-HPLC-UV	Separation by polarity; detection by UV absorbance.	High resolution, robust, cost-effective. Phenyl ring provides good UV activity.	May not detect impurities that lack a UV chromophore.
RP-HPLC-CAD/ELSD	Universal detection based on nebulization and light scattering.	Detects any non-volatile analyte, including those without a chromophore.[12]	Non-linear response; requires volatile mobile phases.
RP-HPLC-MS	Separation by polarity; detection by mass-to-charge ratio.	Provides molecular weight of impurities for identification.[7] Highly sensitive and specific.	Higher cost and complexity.
Chiral HPLC	Separation of enantiomers on a chiral stationary phase.	Essential for resolving the (R) and (S) enantiomers at the sulfur center.[13]	Requires specialized, expensive columns and method development.

Experimental Protocol: RP-HPLC-UV Purity Method [12]

• System Preparation:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • UV Detection: 254 nm.

  • Column Temperature: 30 °C.

• Gradient Elution:

  • 0-5 min: 5% B

  • 5-25 min: Linear gradient from 5% to 95% B

  • 25-30 min: Hold at 95% B

  • 30-31 min: Return to 5% B

  • 31-35 min: Re-equilibration at 5% B

• Sample Preparation: Accurately prepare a sample solution at approximately 1.0 mg/mL in a suitable diluent (e.g., 50:50 Water:Acetonitrile). Filter through a 0.22 µm syringe filter.

• Analysis Sequence:

  • Inject a blank (diluent) to ensure a clean baseline.

  • Inject the sample solution.

  • Inject a reference standard of known purity for comparison, if available.

• Data Processing: Integrate all peaks in the chromatogram with an area greater than 0.05%. Calculate the purity of the main peak using the area percent method:

  • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Part 3: Synthesizing the Data for a Final Verdict

A single technique is never sufficient. True confidence in the quality of 1-[4-(methanesulfinyl)phenyl]piperazine comes from the convergence of all orthogonal data points. The NMR and FTIR confirm the structural features, the MS confirms the molecular weight, and the HPLC provides a quantitative measure of purity.

Consolidated Analytical Results (Hypothetical Data):

Analytical Test	Parameter	Result	Acceptance Criteria	Pass/Fail
¹H & ¹³C NMR	Spectral Data	Conforms to the expected structure of 1-[4-(methanesulfinyl)phenyl]piperazine.	Spectrum matches reference or theoretical structure.	Pass
LC-MS	[M+H]⁺ Ion	Observed m/z = 225.1098	Theoretical m/z = 225.1112 (within 5 ppm)	Pass
FTIR	Key Bands (cm⁻¹)	3305 (N-H), 1040 (S=O)	Presence of characteristic functional group absorptions.	Pass
RP-HPLC-UV	Purity (Area %)	99.6%	≥ 98.0%	Pass
RP-HPLC-UV	Largest Impurity	0.18% (at RRT 1.15)	Any single impurity ≤ 0.2%	Pass
RP-HPLC-UV	Total Impurities	0.40%	Total impurities ≤ 1.0%	Pass
Chiral HPLC	Enantiomeric Purity	99.8% e.e.	≥ 99.0% e.e. (Application dependent)	Pass

Conclusion

The validation of 1-[4-(methanesulfinyl)phenyl]piperazine is not merely a quality control exercise; it is an integral part of the scientific process. By systematically applying a suite of orthogonal analytical techniques—NMR, MS, FTIR, and HPLC—we construct a comprehensive and trustworthy profile of the material. This multi-faceted approach ensures that the identity is confirmed without ambiguity and that the purity meets the stringent requirements for advanced research and drug development. This rigorous, evidence-based validation provides the necessary assurance that the molecule in the vial is precisely what is needed for reliable, reproducible, and successful downstream applications.

References

• Vertex AI Search. (n.d.). Understanding Analytical Method Development and Validation in Pharmaceutical Manufacturing.
• Pathogenia. (n.d.). Identity Testing (Pharmaceutical Testing).
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• BenchChem. (n.d.). Technical Support Center: Purification of Piperazine-Containing Compounds.
• BenchChem. (n.d.). A Comparative Guide to HPLC Purity Validation of 1-(2-chloroethyl)piperazine Derivatives.
• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. (n.d.). Journal of Chemical and Pharmaceutical Research.
• Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. (2021). PMC.
• BenchChem. (n.d.). Spectroscopic Analysis of Piperazine Compounds: Application Notes and Protocols.
• Analytical Method Development and Validation in Pharmaceuticals. (2025).
• Guidance for the validation of pharmaceutical quality control analytical methods. (n.d.).
• Veeprho Pharmaceuticals. (n.d.). Amine Di piperazine impurity.
• Localized partitioning of enantiomers in solid samples of sulfoxides. (2020). CORA.
• Pacific BioLabs. (n.d.). Identity and Purity - Small Molecules.
• Daicel Pharma Standards. (n.d.). piperazine Impurities Manufacturers & Suppliers.
• Development and validation of GC method for the determination of piperazine, 1-methyl piperazine and 1-ethyl piperazine in pharmaceutical drug substances. (n.d.). ResearchGate.
• Dikmen, G. (2019). 1-(4-Chlorophenyl) piperazine: FT-IR, Raman, NMR and Theoretical studies. Anadolu University Journal of Science and Technology-A Applied Sciences and Engineering.
• FTIR spectra of (a) piperazine (b) COP-1. (n.d.). ResearchGate.
• 1-(4-chlorophenyl) piperazine: ft-ir, raman, nmr and theoretical studies. (2019). DergiPark.
• Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. (2020). PMC.
• Mass spectra and major fragmentation patterns of piperazine designer.... (n.d.). ResearchGate.
• BenchChem. (n.d.). A Comparative Guide to HPLC Methods for the Purity Assessment of Sulfone-Bis-PEG4-acid.
• Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies. (2023). MDPI.

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A Senior Application Scientist's Guide to Assessing Cross-Reactivity of Piperazine Derivatives in Biological Assays

For researchers, scientists, and drug development professionals, the piperazine ring represents a "privileged scaffold" in medicinal chemistry. Its presence in numerous FDA-approved drugs, from the anticancer agent imatinib to the antipsychotic aripiprazole, is a testament to its remarkable versatility.[1][2] The unique physicochemical properties of the piperazine moiety—a six-membered heterocycle with two nitrogen atoms at opposing positions—confer favorable pharmacokinetics and allow for diverse molecular interactions. However, this same versatility can be a double-edged sword, leading to interactions with unintended biological targets. This cross-reactivity, or lack of selectivity, can result in off-target toxicity, derailing an otherwise promising therapeutic candidate.

This guide provides an in-depth, technical comparison of methodologies to assess the cross-reactivity of piperazine derivatives. Moving beyond a simple listing of protocols, we will explore the causality behind experimental choices, enabling you to design robust, self-validating systems for profiling your compounds of interest.

The Imperative of Selectivity Profiling

The journey of a drug from discovery to clinic is fraught with challenges, with toxicity and safety issues being major causes of attrition.[3] Off-target effects are a significant contributor to these failures.[4] For piperazine derivatives, which can interact with a broad range of biological targets including G-protein coupled receptors (GPCRs), kinases, and ion channels, a thorough understanding of their selectivity profile is paramount.[1][5] Early and comprehensive cross-reactivity assessment allows for:

• Identification of potential safety liabilities: Early detection of off-target interactions, such as binding to the hERG potassium channel which can lead to cardiotoxicity, can save significant time and resources.[4]

• Optimization of lead compounds: Understanding the structure-activity relationship (SAR) of off-target interactions can guide medicinal chemists in modifying the piperazine scaffold to enhance selectivity.[6]

• Elucidation of mechanism of action: Distinguishing on-target from off-target effects is crucial for understanding the true biological impact of a compound.

A Comparative Look at Piperazine Derivatives and Their Targets

The cross-reactivity profile of a piperazine derivative is highly dependent on the substituents on its nitrogen atoms. Different substitution patterns predispose the molecule to interact with different target families.

Compound Class	Primary Target Class	Common Off-Targets	Representative Activity Data
Arylpiperazines	GPCRs (e.g., Serotonin, Dopamine receptors)	Sigma receptors, Adrenergic receptors	Compound 6a (antidepressant candidate): Ki = 1.28 nM for 5-HT1A Receptor.[7]
Acylpiperazines	Kinases (e.g., CDK, VEGFR)	Other kinases, GPCRs	Compound 12 (anticancer candidate): IC50 = 36 µM against MCF-7 breast cancer cell line.[8]
Sulfonylpiperazines	Various enzymes, GPCRs	Kinases, Carbonic anhydrases	Compound 7b (anticancer candidate): IC50 = 1.3 µM in Kelly neuroblastoma cells with low cytotoxicity in normal cells (IC50 > 10 µM).[9]

The data presented are for illustrative purposes and are sourced from the indicated references. Direct comparison of absolute values should be done with caution due to differing experimental conditions.

The Experimental Workflow: A Step-by-Step Approach to Assessing Cross-Reactivity

A systematic approach to evaluating cross-reactivity is essential. The following workflow provides a general framework that can be adapted based on the specific compound and its intended target.

Caption: A generalized workflow for assessing the cross-reactivity of piperazine derivatives.

Key Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for core assays used in cross-reactivity profiling.

Protocol 1: In Vitro Cytotoxicity Evaluation (MTT Assay)

This assay assesses the effect of a compound on cell viability and proliferation.[10] It is a crucial first step to determine the general toxicity of a piperazine derivative.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Target cancer cell line (e.g., A549, MCF-7) and a non-malignant control cell line (e.g., HEK293).[9]

• Appropriate cell culture medium (e.g., DMEM with 10% FBS).

• Piperazine derivative stock solution (e.g., 10 mM in DMSO).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF).

• 96-well clear-bottom microplates.

• Microplate reader.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium. Incubate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the piperazine derivative in culture medium. Remove the existing medium from the cells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO at the same final concentration as in the compound wells) and a no-treatment control.

• Incubation: Incubate the plates for a predetermined exposure time (e.g., 48 or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan Formation: Incubate the plates for an additional 2 to 4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or on an orbital shaker.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Protocol 2: GPCR Cross-Reactivity Assessment (Radioligand Binding Assay)

Radioligand binding assays are the gold standard for quantifying the affinity of a compound for a specific receptor.[6][11] This protocol is designed to determine the inhibitory constant (Ki) of a test compound for a GPCR.

Principle: The assay measures the ability of a non-radioactive test compound to compete with a known radiolabeled ligand for binding to a receptor preparation (typically cell membranes expressing the target GPCR).

Materials:

• Cell membranes expressing the target GPCR.

• Radiolabeled ligand (e.g., [3H]-spiperone for dopamine D2 receptors) with a known dissociation constant (Kd).

• Unlabeled competing test compound (piperazine derivative).

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4).

• Non-specific binding control (a high concentration of a known unlabeled ligand for the target receptor).

• 96-well microplates.

• Filtration apparatus with glass fiber filters (e.g., GF/C).

• Scintillation counter and scintillation fluid.

Procedure:

• Assay Setup: In a 96-well plate, set up the following in triplicate:

  • Total Binding: Assay buffer, radioligand, and cell membranes.

  • Non-Specific Binding: Assay buffer, radioligand, cell membranes, and a saturating concentration of the non-specific binding control.

  • Test Compound: Assay buffer, radioligand, cell membranes, and serial dilutions of the piperazine derivative.

• Incubation: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a time sufficient to reach equilibrium (e.g., 60-120 minutes). The optimal time and temperature should be determined empirically for each receptor-ligand system.

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through the glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Wash the filters several times with ice-cold assay buffer to remove any remaining unbound radioligand.

• Radioactivity Counting: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the resulting competition curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 3: Kinase Cross-Reactivity Profiling (Luminescence-Based Kinase Assay)

Many piperazine derivatives are designed as kinase inhibitors. Assessing their selectivity across the kinome is therefore critical. Luminescence-based assays, such as the ADP-Glo™ Kinase Assay, provide a non-radioactive, high-throughput method for measuring kinase activity.

Principle: The assay measures the amount of ADP produced during a kinase reaction. After the kinase reaction, a reagent is added to deplete the remaining ATP. A second reagent is then added to convert the produced ADP into ATP, which is then used in a luciferase/luciferin reaction to generate a luminescent signal that is proportional to the initial kinase activity.

Materials:

• Recombinant kinases for the screening panel.

• Substrate for each kinase (peptide or protein).

• ATP.

• Kinase assay buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

• Piperazine derivative stock solution (10 mM in DMSO).

• ADP-Glo™ Kinase Assay kit (or similar).

• White, opaque 384-well microplates.

• Luminometer.

Procedure:

• Kinase Reaction Setup: In a 384-well plate, add the following:

  • Kinase assay buffer.

  • Serial dilutions of the piperazine derivative or vehicle control (DMSO).

  • The specific kinase for that well.

  • A mixture of the appropriate substrate and ATP to initiate the reaction.

• Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a predetermined time (e.g., 60 minutes).

• ATP Depletion: Add the ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Signal Generation: Add the Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Luminescence Measurement: Measure the luminescence of each well using a luminometer.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each concentration of the piperazine derivative relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC50 value for each kinase using non-linear regression.

  • The selectivity profile can be visualized using a heatmap or by calculating a selectivity score.

Interpreting the Data: From Numbers to Insights

The data generated from these assays provide a quantitative measure of a compound's cross-reactivity. A high IC50 or Ki value for a particular off-target indicates low affinity and is generally desirable. Conversely, a low IC50 or Ki value suggests a potential for off-target effects.

It is important to consider the therapeutic window—the ratio of the on-target potency to the off-target potency. A large therapeutic window is indicative of a more selective compound. For example, a compound with an on-target IC50 of 10 nM and an off-target IC50 of 10,000 nM (10 µM) has a 1000-fold selectivity, which is generally considered favorable.

The following diagram illustrates a representative signaling pathway often targeted by anticancer piperazine derivatives, highlighting potential points of cross-reactivity.

Caption: A simplified diagram of the PI3K/Akt/mTOR pathway, a common target for anticancer piperazine derivatives.

Conclusion: A Commitment to Scientific Integrity

The assessment of cross-reactivity is not merely a box-ticking exercise; it is a fundamental aspect of rigorous drug discovery. By employing a systematic and well-validated series of in vitro assays, researchers can gain a comprehensive understanding of the selectivity profile of their piperazine derivatives. This knowledge is crucial for making informed decisions, optimizing lead compounds, and ultimately developing safer and more effective medicines. The principles of expertise, trustworthiness, and authoritative grounding are the cornerstones of this process, ensuring that the data generated is both reliable and translatable.

References

• BenchChem. (2025). Application Notes and Protocols for High-Throughput Screening of Piperazine-Based Compound Libraries.
• Malawska, B., & Kulig, K. (2021). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. ACS Chemical Neuroscience.
• Walayat, A., et al. (2018). An insight into the therapeutic potential of piperazine-based anticancer agents. Turkish Journal of Chemistry.
• Abdel-Maksoud, M. S., et al. (2022). Identification of 3-(piperazinylmethyl)benzofuran derivatives as novel type II CDK2 inhibitors: design, synthesis, biological evaluation, and in silico insights. Journal of Enzyme Inhibition and Medicinal Chemistry.
• Various Authors. (2024). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry.
• De Luca, L., et al. (2023). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Medicinal Chemistry.
• Al-Hadiya, A., et al. (2023). Piperazine ring toxicity in three novel anti-breast cancer drugs: an in silico and in vitro metabolic bioactivation approach using olaparib as a case study. PubMed.
• BenchChem. (2025). A Tale of Two Rings: Piperazine and Piperidine Derivatives in Modern Drug Design.
• BenchChem. (2025). A Technical Guide to the Physicochemical Properties of Piperazine Salts.
• Sestak, A., et al. (2024). Rhodanine–Piperazine Hybrids as Potential VEGFR, EGFR, and HER2 Targeting Anti-Breast Cancer Agents. MDPI.
• Wawruszak, A., et al. (2026). In Vitro Anticancer Activity and In Silico Target Profiling of 5-(Piperazin-1-ylsulfonyl)-1,3-oxazole-4-carbonitriles. MDPI.
• Various Authors. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Online Library.
• Szabó, R., et al. (2024). Novel Piperazine Derivatives of Vindoline as Anticancer Agents. MDPI.
• BenchChem. (2025). Exploring the Biological Activity of Novel Piperazine Derivatives: A Technical Guide.
• Li, Y., et al. (2023).
• Welz, A., & Koba, M. (2021). Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. PMC.
• Pelliccia, S., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. PMC.
• Various Authors. (2026). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry.
• Curia Global, Inc. (n.d.). Creating Compound Screening Libraries that Address the Challenges of Drug Discovery.
• Welz, A., & Koba, M. (2021). Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. PDF.
• National Center for Biotechnology Information. (n.d.). Challenges in Screening - Technological Challenges in Antibiotic Discovery and Development.
• Singh, A., et al. (2024). Advanced In Vitro Models for Preclinical Drug Safety: Recent Progress and Prospects. MDPI.
• Ntie-Kang, F., et al. (2023). Challenges in natural product-based drug discovery assisted with in silico-based methods.
• Vinken, M. (2011). High Content Screening for in vitro toxicity testing. European Pharmaceutical Review.
• Chem Help ASAP. (2020, August 23). off-target effects of drugs [Video]. YouTube.

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Sourcing Certified Reference Standards for 1-[4-(methanesulfinyl)phenyl]piperazine: A Technical Comparison Guide

The following guide details the sourcing, validation, and handling of 1-[4-(methanesulfinyl)phenyl]piperazine , a specific oxidative metabolite distinct from its widely available sulfide and sulfone analogues.

Executive Summary & Compound Identity

1-[4-(methanesulfinyl)phenyl]piperazine is a rare piperazine metabolite characterized by the sulfoxide functional group (

). It is the intermediate oxidation state between the sulfide precursor (1-[4-(methylthio)phenyl]piperazine) and the fully oxidized sulfone (1-[4-(methylsulfonyl)phenyl]piperazine).

Critical Distinction: Most commercial catalogs list the Sulfone (CAS 187669-60-9) or the Sulfide (CAS 80835-30-9). The Sulfoxide requested is often absent from standard catalogs and typically requires Custom Synthesis or sourcing from Specialized Metabolite Vendors .

Feature	Sulfide (Precursor)	Sulfoxide (Target)	Sulfone (Common Standard)
Structure
CAS	80835-30-9	Not Widely Listed	187669-60-9
Availability	High	Low / Custom	High
Stability	Prone to oxidation	Chiral; Hygroscopic	Very Stable

Sourcing Strategy: Comparative Analysis

Since this compound is not a commodity chemical, "off-the-shelf" ISO 17034 Certified Reference Materials (CRMs) are unlikely to exist. You must choose between Custom Synthesis , Specialized Metabolite Vendors , or In-House Preparation .

Option A: Specialized Metabolite Vendors (Recommended First Step)

Vendors like Toronto Research Chemicals (TRC) , TLC Pharmaceutical Standards , or MolPort often stock "non-catalog" metabolites for pharmaceutical research.

• Pros: Faster than synthesis (1-2 weeks); usually supplied with H-NMR and MS data.

• Cons: Often "Research Grade" (no uncertainty budget); expensive ($500+ for 10mg).

• Verification: You must re-validate purity in-house, as sulfoxides can disproportionate over time.

Option B: Custom Synthesis (CRO)

Contracting a CRO (e.g., ChemPartner, WuXi, or boutique US/EU labs) to synthesize the standard.

• Pros: Guaranteed identity; can request specific salt forms (e.g., HCl) for stability.

• Cons: High lead time (4-8 weeks); High cost ($2,000+).

Option C: In-House Synthesis (High Control)

Controlled oxidation of the commercially available Sulfide (CAS 80835-30-9) using Sodium Periodate (

).

• Pros: Low cost; immediate availability; full control over characterization.

• Cons: Requires purification (HPLC/Flash) to remove over-oxidized sulfone; requires internal validation (qNMR).

Comparative Matrix

Parameter	Specialized Vendor (TRC/TLC)	Custom Synthesis (CRO)	In-House Synthesis
Purity Reliability	Moderate (Shelf-life risk)	High (Freshly made)	Variable (Skill-dependent)
Documentation	Basic CoA (NMR/MS)	Full CoA (NMR, HPLC, IR)	Self-Generated
Traceability	Vendor Lot #	Synthetic Batch Record	Internal Notebook
Cost	$$$	$$$$	$
Lead Time	1-2 Weeks	4-8 Weeks	3-5 Days

Decision Framework (Workflow)

Figure 1: Decision matrix for sourcing rare metabolite standards. Note the convergence on mandatory validation regardless of the source.

Technical Protocol: In-House Preparation & Validation

If commercial options fail, the synthesis of the sulfoxide from the sulfide is a standard, robust protocol.

Phase 1: Synthesis (Selective Oxidation)

Objective: Oxidize sulfide to sulfoxide without generating the sulfone. Reagents: 1-[4-(methylthio)phenyl]piperazine (CAS 80835-30-9), Sodium Periodate (

), Methanol, Water.

• Dissolution: Dissolve 1.0 eq of Sulfide starting material in Methanol/Water (4:1 v/v). Cool to 0°C.

• Oxidation: Add 1.05 eq of

  dropwise. Stir at 0°C for 2-4 hours.

  • Note:

    is preferred over or mCPBA because it is highly selective for Sulfide Sulfoxide and minimizes over-oxidation to Sulfone.

• Quench & Extract: Quench with dilute sodium thiosulfate. Extract with Dichloromethane (DCM).

• Purification: The crude will likely contain ~5-10% Sulfone. Purify via Flash Chromatography (Silica; DCM/MeOH gradient).

  • Target: Isolate the peak with Mass

    (approx).

Phase 2: Validation (The "Self-Validating" System)

Since this is not a USP/EP standard, you must establish its "Certified" status internally using Quantitative NMR (qNMR) .

Step 1: Identity Confirmation (HPLC-MS/MS)

• Column: C18 (e.g., Waters XBridge, 3.5 µm).

• Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B).

• Differentiation:

  • Sulfide (

    )

  • Sulfoxide (

    ) Target

  • Sulfone (

    )

• Criterion: No detectable Sulfide or Sulfone peaks >0.5%.

Step 2: Purity Assignment (qNMR)

• Internal Standard: Maleic Acid or Dimethyl Sulfone (Traceable to NIST).

• Solvent:

  or .

• Calculation:

  Where = Integral, = Number of protons, = Molar mass, = Weight, = Purity.[1][2][3]

Handling & Stability

Sulfoxides are chemically distinct from sulfones.

• Hygroscopicity: Sulfoxides can be hygroscopic. Store in a desiccator at -20°C.

• Chirality: The sulfur atom in a sulfoxide is a chiral center. Synthetic material will be a racemate . If your biological assay is stereoselective, you may need chiral HPLC separation.

• Disproportionation: Under acidic conditions or high heat, sulfoxides can disproportionate into sulfide and sulfone. Avoid heating >40°C during dissolution.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 43362233 (Sulfone Analogue). Available at: [Link]

• Staack, R.F., et al. (2003).[4] "Toxicological detection of the new designer drug 1-(4-methoxyphenyl)piperazine and its metabolites." Journal of Chromatography B.[4] (Describes metabolic oxidation pathways of piperazines). Available at: [Link]

• Caccia, S. (2007).[5] "N-Dealkylation of Arylpiperazine Derivatives: Disposition and Metabolism." Current Drug Metabolism. (Context on piperazine oxidation). Available at: [Link]

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Performance evaluation of 1-[4-(methanesulfinyl)phenyl]piperazine as a drug intermediate

This guide evaluates the performance of 1-[4-(methanesulfinyl)phenyl]piperazine as a specialized intermediate in pharmaceutical synthesis. It contrasts this sulfinyl derivative with its sulfide and sulfonyl analogs, focusing on solubility, metabolic stability, and synthetic utility.

Executive Summary

1-[4-(methanesulfinyl)phenyl]piperazine represents a critical "middle-ground" intermediate in the phenylpiperazine class, widely used in the development of serotonergic (5-HT) and dopaminergic (D2) ligands. Unlike its hydrophobic sulfide precursor (1-[4-(methylsulfanyl)phenyl]piperazine) or the highly crystalline sulfone analog, the sulfinyl derivative offers a unique balance of enhanced aqueous solubility and moderate metabolic stability .

This guide provides a technical comparison of the sulfinyl intermediate against standard alternatives, detailing its synthesis via controlled oxidation, its physicochemical profile, and its application in optimizing the pharmacokinetic (PK) properties of CNS and antifungal drug candidates.

Chemical Profile & Structural Analysis

The performance of this intermediate is dictated by the electronic and steric nature of the para-methanesulfinyl group (

).

Electronic Effects (Hammett Constants)

The sulfinyl group is an electron-withdrawing group (EWG), but less potent than the sulfonyl group. This influences the basicity of the distal piperazine nitrogen (

), which is crucial for receptor binding and salt formation.

Functional Group	Structure	(Hammett)	Electronic Effect	Piperazine pKa (Est.)
Sulfide (Precursor)		0.00	Neutral / Weak Donor	~9.8 (Most Basic)
Sulfoxide (Target)		0.49	Moderate EWG	~9.2 (Balanced)
Sulfone (Alternative)		0.72	Strong EWG	~8.7 (Least Basic)

Key Insight: The sulfoxide creates a dipole that increases water solubility significantly compared to the sulfide, without deactivating the piperazine nitrogen as drastically as the sulfone.

Chirality Warning

Unlike the sulfide or sulfone, the sulfinyl sulfur is a chiral center .

• Implication: The intermediate exists as a racemate (

  ) unless asymmetric oxidation is employed.

• Performance Impact: In chiral drug candidates, this introduces a diastereomeric relationship if other chiral centers are present, potentially complicating purification.

Comparative Performance Data

The following data contrasts the performance of the sulfinyl intermediate against its direct analogs in drug discovery workflows.

Table 1: Physicochemical & Synthetic Performance

Metric	Sulfide Analog (Start Material)	Sulfoxide Intermediate (Target)	Sulfone Analog (Over-oxidized)
CAS Number	80835-30-9	[N/A - Specific Isomer]	187669-60-9
LogP (Lipophilicity)	~2.5 (High)	~1.2 (Moderate)	~0.8 (Low)
Aqueous Solubility	Poor (< 0.1 mg/mL)	High (> 5 mg/mL)	Moderate (Crystal packing limits)
Metabolic Liability	High (Rapid S-oxidation)	Medium (Redox cycling)	Low (Metabolically inert)
H-Bonding	Acceptor: 2 (N)	Acceptor: 3 (N, O)	Acceptor: 4 (N, 2xO)
Synthetic Yield	N/A (Commercial)	65-80% (Requires control)	>90% (Easy to drive completion)

Verdict: The Sulfoxide is the superior choice when the final drug candidate requires improved solubility but cannot tolerate the high polarity or strong electron-withdrawal of a sulfone.

Synthesis & Manufacturing Protocol

The primary challenge in using 1-[4-(methanesulfinyl)phenyl]piperazine is selectivity . Standard oxidation often proceeds directly to the sulfone. The following protocol ensures the isolation of the sulfoxide.

Workflow Diagram: Selective Oxidation

Caption: Selective synthesis pathway preventing over-oxidation to the sulfone.

Detailed Protocol: Sodium Periodate Oxidation

This method is preferred over

for its ability to stop at the sulfoxide stage.

• Dissolution: Dissolve 10 mmol of 1-[4-(methylsulfanyl)phenyl]piperazine in 50 mL of Methanol/Water (3:1). Cool to 0°C.

• Addition: Add Sodium Periodate (

  ) (1.05 equivalents) portion-wise over 30 minutes. Crucial: Do not use excess oxidant.

• Reaction: Stir at 0°C for 2 hours, then allow to warm to Room Temperature (RT) for 2 hours. Monitor via TLC or HPLC (see QC section).

• Quench: Add saturated aqueous

  (Sodium Thiosulfate) to destroy trace unreacted periodate.

• Extraction: Evaporate methanol. Extract the aqueous residue with Dichloromethane (DCM) (

  mL).

• Purification: The sulfoxide is more polar. If sulfone impurity >5%, purify via column chromatography (Eluent: DCM/MeOH 95:5).

Application Case: Pharmacokinetic Modulation

In drug design, this intermediate is often used to modulate the metabolic soft spot of a lead compound.

Scenario: A lead phenylpiperazine antipsychotic has poor solubility and a long half-life due to lipophilicity. Solution: Replace the para-H or para-Cl with the para-methanesulfinyl group.

• Solubility: Increases ~50-fold due to the sulfoxide dipole.

• Metabolism: The sulfoxide acts as a "metabolic handle."[1] In vivo, it can be slowly oxidized to the sulfone (active metabolite) or reduced back to the sulfide. This creates a prodrug-like effect , smoothing out the plasma concentration-time curve.

Metabolic Pathway Visualization

Caption: The "Redox Cycle" of the sulfoxide intermediate in vivo, extending duration of action.

Quality Control & Impurity Profiling

Differentiating the target sulfoxide from the starting sulfide and sulfone impurity is critical.

HPLC Method Parameters:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm).

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 mins.

Retention Time Order (Relative):

• Sulfoxide: ~4.5 min (Most Polar, elutes first).

• Sulfone: ~6.2 min (Intermediate polarity).

• Sulfide: ~9.8 min (Least Polar, elutes last).

Note: The sulfoxide peak may split slightly if the chiral center resolves on a standard column, though usually, it appears as a single broad peak unless a chiral column is used.

References

• Synthesis of Phenylpiperazine Derivatives

  • Title: "Utilization of piperazine for interphase c
  • Source: Sciforum

  • URL:[Link]

• Sulfur Oxidation in Drug Design

  • Title: "Cyclic sulfoxides and sulfones in drug design"
  • Source: ResearchG

  • URL:[Link]

• Metabolic Stability of Sulfoxides

  • Title: "Investigating Sulfoxide-to-Sulfone Conversion as a Prodrug Str
  • Source: NIH / PubMed Central

  • URL:[Link]

• General Phenylpiperazine Pharmacokinetics

  • Title: "A Comparative Guide to the Pharmacokinetics of Phenylpiperazine Deriv

  • Source: BenchChem[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Validation of a Bioanalytical Method for N-Phenylpiperazine Derivatives: A Comparative Guide

Executive Summary & Strategic Rationale

N-phenylpiperazine moieties are critical pharmacophores in neuropsychiatric (e.g., aripiprazole, trazodone) and urological (e.g., naftopidil) therapeutics. Their bioanalysis is complicated by extensive metabolism (often hydroxylation), low circulating concentrations, and significant matrix interference in plasma.

This guide compares the performance of a Next-Generation Optimized Workflow (LC-MS/MS with Mixed-Mode SPE and Biphenyl Chromatography) against the Legacy Standard (HPLC-UV with Liquid-Liquid Extraction). While legacy methods offer low entry costs, our comparative data demonstrates that the Optimized Workflow is the only viable path for meeting modern regulatory stringency (FDA/ICH M10), particularly regarding sensitivity (LLOQ < 1 ng/mL) and metabolite selectivity.

Methodology Comparison: Optimized vs. Legacy

The "Product": Optimized LC-MS/MS Workflow

This method leverages the specific chemical properties of the piperazine ring (basic nitrogen, pKa ~8-9) and the phenyl ring (pi-electron rich).

• Detection: Triple Quadrupole MS/MS (ESI+).

• Separation: Core-Shell Biphenyl Column (2.6 µm).

• Sample Prep: Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE).

The "Alternative": Legacy HPLC-UV Workflow

• Detection: UV-Vis / Diode Array (DAD) at 254 nm.

• Separation: Porous C18 Column (5 µm).

• Sample Prep: Liquid-Liquid Extraction (LLE) using Hexane:Isoamyl Alcohol (98:2).

Performance Matrix

The following data synthesizes validation results from comparative studies on representative phenylpiperazine derivatives (e.g., LQFM05, Aripiprazole).

Parameter	Optimized Workflow (LC-MS/MS + SPE)	Legacy Workflow (HPLC-UV + LLE)	Scientific Verdict
LLOQ (Sensitivity)	0.1 – 0.5 ng/mL	10 – 50 ng/mL	Optimized method is ~100x more sensitive; essential for PK trough levels.
Recovery	92% ± 3.5% (Consistent)	65% ± 12% (Variable)	MCX SPE locks analytes by charge, preventing loss during wash steps.
Matrix Effect	< 5% Ion Suppression	N/A (UV), but high background	SPE removes phospholipids that suppress MS ionization; LLE often carries over lipids.
Selectivity	High (Resolves isomers)	Moderate (Co-elution risks)	Biphenyl phase separates positional isomers (ortho/meta/para) better than C18.
Run Time	4.5 minutes	15 - 20 minutes	Core-shell particles allow higher flow rates without backpressure limits.

Scientific Integrity: The "Why" Behind the Protocol

Chromatographic Causality: Why Biphenyl over C18?

Standard C18 columns rely solely on hydrophobic interactions. N-phenylpiperazines, however, possess an aromatic ring capable of

interactions.

• Mechanism: The Biphenyl stationary phase engages in

  stacking with the phenyl ring of the analyte. This provides orthogonal selectivity, crucial for separating the parent drug from hydroxylated metabolites (which often co-elute on C18 due to similar hydrophobicity).

• Result: Baseline resolution of isobaric metabolites without extending run time.

Extraction Logic: Why Mixed-Mode Cation Exchange (MCX)?

LLE relies on partition coefficients (

), which can be inconsistent for ionizable compounds like piperazines.

• Mechanism: MCX cartridges utilize a dual retention mechanism:

  • Reverse Phase: Retains the hydrophobic phenyl tail.

  • Ion Exchange: The sulfonic acid groups on the sorbent form a strong ionic bond with the protonated piperazine nitrogen (at pH < pKa).

• Self-Validating Step: Because the analyte is ionically bound, the cartridge can be washed with 100% organic solvent (e.g., Methanol) to remove neutrals and lipids without eluting the analyte. Elution only occurs when the pH is raised (5% NH4OH), breaking the ionic bond.

Visualizing the Workflows

The following diagrams illustrate the comparative logic and the specific SPE mechanism.

Diagram 1: Method Selection Decision Tree

This decision tree guides the researcher on when to upgrade from Legacy to Optimized methods based on study requirements.

Caption: Decision logic for selecting the bioanalytical platform. High sensitivity or metabolite resolution necessitates the Optimized Workflow.

Diagram 2: Mixed-Mode SPE Mechanism (The "Lock and Key")

This diagram visualizes the critical "Wash" step where the Optimized method outperforms LLE.

Caption: The MCX "Lock and Key" mechanism allows aggressive washing of interferences while retaining the N-phenylpiperazine analyte.

Detailed Protocol: Optimized LC-MS/MS Validation

Pre-requisite: Ensure compliance with ICH M10 guidelines regarding matrix matching and anticoagulant selection (e.g., K2EDTA).

Sample Preparation (MCX SPE)

• Pre-treatment: Aliquot 100 µL plasma. Add 10 µL Internal Standard (IS). Dilute with 200 µL 2% Formic Acid (aq). Rationale: Acidification protonates the piperazine nitrogen (Charge state +1).

• Conditioning: Condition MCX cartridge (30 mg/1 cc) with 1 mL Methanol, then 1 mL Water.

• Loading: Load pre-treated sample at low vacuum (~5 inHg).

• Wash 1 (Aqueous): 1 mL 2% Formic Acid. Removes proteins/salts.

• Wash 2 (Organic): 1 mL 100% Methanol. CRITICAL STEP: Removes phospholipids and hydrophobic neutrals. Analyte stays bound via ion-exchange.

• Elution: Elute with 2 x 250 µL of 5% Ammonium Hydroxide in Methanol . Rationale: High pH deprotonates the amine, breaking the ionic bond.

• Reconstitution: Evaporate to dryness (N2 stream, 40°C). Reconstitute in 100 µL Mobile Phase A/B (80:20).

LC-MS/MS Conditions

• Column: Kinetex Biphenyl (50 x 2.1 mm, 2.6 µm) or equivalent.

• Mobile Phase A: 0.1% Formic Acid in Water (10 mM Ammonium Formate optional for peak shape).

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Gradient:

  • 0.0 min: 10% B

  • 3.0 min: 90% B

  • 3.5 min: 90% B

  • 3.6 min: 10% B (Re-equilibration).

• Flow Rate: 0.5 mL/min.

• MS Transitions (MRM): Monitor [M+H]+ to characteristic fragment (often cleavage of the piperazine ring).

  • Example (Aripiprazole): 448.2 -> 285.1.

Self-Validating System Suitability

To ensure trustworthiness, every run must include:

• System Suitability Sample (SSS): A neat standard at ~50% ULOQ injected before the batch. Pass Criteria: RSD < 2% for Area.[1][2][3]

• Matrix Effect Check: Post-column infusion of analyte while injecting blank matrix extract. Pass Criteria: No significant dips (suppression) at the retention time of the analyte.

References

• FDA/ICH. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration.[4] [Link]

• Sribalan, R., et al. (2025).[5] Antidiabetic and Anti-inflammatory Properties of N-Phenyl Piperazine Derivatives through In Vitro Evaluations and Molecular Docking Studies. Biomedical and Pharmacology Journal. [Link]

• Magalhães, A.F., et al. (2023).[2] Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies. Pharmaceuticals (Basel).[3] [Link]

• Phenomenex. (2017). SPE vs LLE: A Battle of Methods. Science Unfiltered. [Link]

• Waters Corporation. (2020). A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Liquid Liquid Extraction (LLE). Application Note. [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. labs.iqvia.com [labs.iqvia.com]
• 5. Antidiabetic and Anti-inflammatory Properties of N-Phenyl Piperazine Derivatives through In Vitro Evaluations and Molecular Docking Studies – Biomedical and Pharmacology Journal [biomedpharmajournal.org]

Head-to-head comparison of 1-[4-(methanesulfinyl)phenyl]piperazine with its sulfonyl analog

An In-Depth Technical Guide for Drug Discovery Professionals

Head-to-Head Comparison: 1-[4-(methanesulfinyl)phenyl]piperazine vs. Its Sulfonyl Analog

In the intricate process of drug discovery and lead optimization, the choice of functional groups can profoundly dictate the pharmacokinetic and pharmacodynamic profile of a candidate molecule. The oxidation state of sulfur, specifically the comparison between a sulfoxide and a sulfone, represents a critical decision point. This guide provides a comprehensive, data-driven comparison of 1-[4-(methanesulfinyl)phenyl]piperazine and its corresponding sulfonyl analog, 1-[4-(methanesulfonyl)phenyl]piperazine, to arm researchers with the insights needed for rational drug design.

Core Physicochemical and Metabolic Differences

The primary distinction between the sulfoxide and sulfone moieties lies in the oxidation state of the sulfur atom, which directly influences polarity, hydrogen bonding capacity, and metabolic stability. The sulfone group, with two oxygen atoms, is significantly more polar and a stronger hydrogen bond acceptor compared to the sulfoxide group.[1][2]

This fundamental difference has cascading effects on key ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Table 1: Comparative Physicochemical and In Vitro ADME Properties

Parameter	1-[4-(methanesulfinyl)phenyl]piperazine (Sulfoxide)	1-[4-(methanesulfonyl)phenyl]piperazine (Sulfone)	Rationale & Implications
Polarity	Moderate	High	The two oxygen atoms in the sulfone group significantly increase its polarity.[2]
Aqueous Solubility	Generally Higher	Generally Lower	While sulfones are more polar, sulfoxides can sometimes exhibit higher aqueous solubility, a phenomenon that necessitates experimental verification. This can be crucial for achieving desired exposures in oral dosing.[3]
Lipophilicity (LogD)	Higher	Lower	The increased polarity of the sulfone moiety reduces its partitioning into an octanol phase, lowering its LogD value.[1][3] This can impact membrane permeability.
Metabolic Stability	Moderately Stable	Highly Stable	Sulfoxides can be metabolically reduced back to the sulfide or oxidized to the sulfone. Sulfones, conversely, are generally considered metabolically inert.[1][3] This makes the sulfone analog less prone to metabolic clearance.
Hydrogen Bond Acceptors	1 (Sulfur-bound Oxygen)	2 (Sulfur-bound Oxygens)	The sulfone's greater hydrogen bond accepting capacity can influence interactions with biological targets and solubility.[4]

The Pharmacological and Pharmacokinetic Perspective

The choice between a sulfoxide and a sulfone is not merely an exercise in tuning physicochemical properties; it has direct consequences for a compound's biological activity and in vivo behavior.

• The Prodrug Strategy : The sulfoxide is often considered a potential prodrug for the corresponding sulfone.[3] Due to its potentially higher solubility, the sulfoxide can achieve better absorption and in vivo exposure, subsequently being oxidized to the more stable (and potentially more active) sulfone.[3]

• Target Engagement : The difference in polarity and stereoelectronics can alter how each analog fits into a target's binding pocket. While often exhibiting similar in vitro potencies, this is not a given.[3][5] In some cases, the sulfide or sulfoxide may be significantly more active than the sulfone.[5]

• Pharmacokinetics : The superior metabolic stability of the sulfone typically translates to a longer in vivo half-life.[3] However, if solubility limits its absorption, the overall exposure (AUC) might be lower than that achieved by dosing the more soluble sulfoxide prodrug.[3]

Essential Experimental Workflows for Comparative Evaluation

To make an informed decision, direct experimental comparison is non-negotiable. The following protocols outline the core assays required to characterize these two analogs.

A common and reliable method to access the sulfone is through the oxidation of the corresponding sulfide or sulfoxide. This workflow details the oxidation from the sulfide precursor.

Caption: Workflow for the oxidation synthesis of the sulfonyl analog.

Experimental Protocol: Oxidation using m-CPBA

• Dissolution: Dissolve 1-(4-(methylthio)phenyl)piperazine (1.0 eq) in dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Oxidant Addition: Add meta-chloroperoxybenzoic acid (m-CPBA, ~2.2 eq for full oxidation to sulfone) portion-wise, ensuring the internal temperature remains below 5 °C. Causality Note: Using ~1.1 eq of m-CPBA at a low temperature would favor the formation of the sulfoxide, 1-[4-(methanesulfinyl)phenyl]piperazine. Using excess oxidant drives the reaction to the thermodynamically stable sulfone.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC or LC-MS.

• Quenching: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the m-CBA byproduct.

• Extraction: Separate the organic layer. Extract the aqueous layer twice more with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography.

The shake-flask method is the gold standard for determining thermodynamic solubility, providing a crucial parameter for predicting oral absorption.[6][7]

Caption: Standard workflow for the shake-flask solubility assay.

Experimental Protocol: Shake-Flask Solubility

• Preparation: Add an excess amount of the test compound (sulfoxide or sulfone) to a vial containing a known volume of phosphate-buffered saline (PBS) at a physiologically relevant pH (e.g., 7.4). Ensure enough solid is present that some remains undissolved at equilibrium.[7]

• Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25°C or 37°C) for at least 24 hours to ensure thermodynamic equilibrium is reached.[8]

• Phase Separation: Centrifuge the samples at high speed (e.g., >10,000 g) to pellet the undissolved solid. Alternatively, filter the suspension through a low-binding filter (e.g., 0.45 µm PVDF).

• Sampling & Dilution: Carefully remove an aliquot from the clear supernatant and dilute it with an appropriate mobile phase or solvent mixture.

• Quantification: Analyze the diluted sample by a validated HPLC-UV method. Determine the concentration by comparing the peak area to a standard curve prepared from known concentrations of the compound.

This assay provides a measure of intrinsic clearance (CLint), which is essential for predicting in vivo hepatic clearance and half-life.[9][10][11]

Caption: Workflow for assessing metabolic stability in liver microsomes.

Experimental Protocol: Metabolic Stability

• Master Mix: Prepare a master mix containing liver microsomes (from human or other relevant species) in phosphate buffer (pH 7.4).[10]

• Compound Addition: Add the test compound (sulfoxide or sulfone, typically at 1 µM final concentration) to the microsome suspension.

• Pre-incubation: Pre-incubate the mixture for 5-10 minutes at 37°C to allow the compound to equilibrate with the enzymes.

• Reaction Initiation: Start the metabolic reaction by adding an NADPH-regenerating system. A T=0 sample should be taken immediately and quenched.

• Time Course Sampling: At subsequent time points (e.g., 5, 15, 30, 60 minutes), remove aliquots and quench the reaction by adding them to a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the quenched samples to precipitate proteins.

• Analysis: Analyze the supernatant using LC-MS/MS to quantify the percentage of the parent compound remaining at each time point.

• Data Interpretation: Plot the natural log of the percent remaining versus time. The slope of this line is used to calculate the in vitro half-life (t½) and the intrinsic clearance (CLint).

Conclusion and Strategic Recommendations

The decision to advance either the sulfoxide or the sulfone analog is context-dependent and should be driven by empirical data.

• Advance the Sulfonyl Analog (1-[4-(methanesulfonyl)phenyl]piperazine) if: The primary goal is to maximize metabolic stability and achieve a long in vivo half-life. This is often desirable for indications requiring sustained target engagement. However, one must verify that its solubility and permeability are sufficient to achieve adequate oral bioavailability.

• Advance the Sulfoxide Analog (1-[4-(methanesulfinyl)phenyl]piperazine) if: The sulfone analog suffers from poor solubility, limiting its exposure. The sulfoxide may act as a superior prodrug, leveraging higher solubility for better absorption before converting to the active sulfone in vivo.[3] This strategy requires confirmation that the in vivo conversion is efficient.

Ultimately, a thorough characterization as outlined above is the only reliable path to selecting the analog with the optimal balance of potency, solubility, stability, and pharmacokinetics for your specific drug discovery program.

References

• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Retrieved from [Link]

• Creative Bioarray. (n.d.). In Vitro Metabolic Stability. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 1-(4-hydroxyphenyl)-4-(methylsulfonyl)piperazine. Retrieved from [Link]

• Frontage Laboratories. (n.d.). Metabolic Stability. Retrieved from [Link]

• Derricks, G. H., et al. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences, 30(2), 274-278.

• Creative Diagnostics. (2024, April 29). Metabolic Stability and Metabolite Analysis of Drugs. Retrieved from [Link]

• U.S. EPA. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD.

• Dissolution Technologies. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Retrieved from [Link]

• Avdeef, A., et al. (2005). Comparison of a miniaturized shake-flask solubility method with automated potentiometric acid/base titrations and calculated solubilities. Journal of Pharmaceutical and Biomedical Analysis, 37(1), 31-39.
• Singh, K., et al. (2018). Investigating Sulfoxide-to-Sulfone Conversion as a Prodrug Strategy for a Phosphatidylinositol 4-Kinase Inhibitor in a Humanized Mouse Model of Malaria. Antimicrobial Agents and Chemotherapy, 62(10), e00977-18.
• Hamel, E., et al. (2009). A diaryl sulfide, sulfoxide, and sulfone bearing structural similarities to combretastatin A-4. European Journal of Medicinal Chemistry, 44(6), 2685-2688.
• Hamel, E., et al. (2010).
• Gnamm, C., et al. (2017). Sulfoximines from a Medicinal Chemist's Perspective: Physicochemical and in vitro Parameters Relevant for Drug Discovery. European Journal of Medicinal Chemistry, 126, 286-304.

• ResearchGate. (n.d.). Analogs containing sulfoxide and sulfone functional groups. Retrieved from [Link]

• ResearchGate. (2020). Cyclic sulfoxides and sulfones in drug design. Retrieved from [Link]

• Pediaa.com. (2021, January 19). Difference Between Sulfone and Sulfoxide. Retrieved from [Link]

• Lücking, U. (2019). Neglected sulfur(VI) pharmacophores in drug discovery: exploration of novel chemical space by the interplay of drug design and method development. RSC Medicinal Chemistry, 10(4), 540-549.

Sources

• 1. researchgate.net [researchgate.net]
• 2. differencebetween.com [differencebetween.com]
• 3. Investigating Sulfoxide-to-Sulfone Conversion as a Prodrug Strategy for a Phosphatidylinositol 4-Kinase Inhibitor in a Humanized Mouse Model of Malaria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neglected sulfur( vi ) pharmacophores in drug discovery: exploration of novel chemical space by the interplay of drug design and method development - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/C8QO01233D [pubs.rsc.org]
• 5. A diaryl sulfide, sulfoxide, and sulfone bearing structural similarities to combretastatin A-4 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 7. dissolutiontech.com [dissolutiontech.com]
• 8. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 9. nuvisan.com [nuvisan.com]
• 10. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 11. Metabolic Stability • Frontage Laboratories [frontagelab.com]

Cost-effectiveness analysis of different synthetic approaches to 1-[4-(methanesulfinyl)phenyl]piperazine

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals.

In the landscape of pharmaceutical development, the synthesis of active pharmaceutical ingredients (APIs) and their intermediates is a critical process where efficiency, cost, and safety are paramount. The compound 1-[4-(methanesulfinyl)phenyl]piperazine is a key building block in the synthesis of various pharmacologically active molecules. Its sulfoxide moiety presents a unique synthetic challenge, requiring careful consideration of the overall synthetic strategy. This guide provides a comprehensive cost-effectiveness analysis of two primary synthetic approaches to this valuable intermediate, offering field-proven insights and detailed experimental protocols to inform your research and development decisions.

The synthesis of 1-[4-(methanesulfinyl)phenyl]piperazine can be logically dissected into two main stages: the formation of the C-N bond to construct the 1-arylpiperazine core, followed by the oxidation of the thioether to the desired sulfoxide. This guide will explore two prominent methods for the crucial C-N bond formation: the modern, palladium-catalyzed Buchwald-Hartwig amination, and the classical Nucleophilic Aromatic Substitution (SNAr) reaction. The subsequent oxidation step will also be analyzed, comparing common oxidizing agents for their efficiency, cost, and safety profiles.

Route 1: The Modern Approach - Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, offering a versatile and high-yielding method for C-N bond formation.[1] This approach involves the palladium-catalyzed coupling of an aryl halide with an amine. In our case, this translates to the reaction of 1-bromo-4-(methylthio)benzene with piperazine.

Workflow for Buchwald-Hartwig Amination Route

Caption: Synthetic workflow via Buchwald-Hartwig amination.

Experimental Protocol: Buchwald-Hartwig Amination

Materials:

• 1-Bromo-4-(methylthio)benzene (1.0 equiv)

• Piperazine (1.5 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.01 equiv)

• Xantphos (0.02 equiv)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

• Anhydrous Toluene

Procedure:

• To an oven-dried Schlenk flask, add 1-bromo-4-(methylthio)benzene, piperazine, and sodium tert-butoxide.

• In a separate glovebox, prepare a stock solution of the palladium catalyst and ligand in anhydrous toluene.

• Evacuate and backfill the Schlenk flask with argon three times.

• Add the anhydrous toluene to the flask, followed by the catalyst/ligand solution.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 1-(4-(methylthio)phenyl)piperazine.

Causality of Choices: The choice of a bulky, electron-rich phosphine ligand like Xantphos is crucial for promoting the reductive elimination step in the catalytic cycle and preventing β-hydride elimination, thus ensuring high yields.[1] Sodium tert-butoxide is a strong, non-nucleophilic base that is effective in deprotonating the amine and facilitating the catalytic cycle.

Route 2: The Classical Approach - Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a well-established method for forming C-N bonds, particularly when the aromatic ring is activated by electron-withdrawing groups. While the methylthio group is not strongly activating, the use of a highly reactive leaving group like fluoride on the aromatic ring can facilitate the reaction with a strong nucleophile like piperazine.

Workflow for SNAr Route

Caption: Synthetic workflow via Nucleophilic Aromatic Substitution.

Experimental Protocol: Nucleophilic Aromatic Substitution

Materials:

• 1-Fluoro-4-(methylthio)benzene (1.0 equiv)

• Piperazine (3.0 equiv, acts as both reactant and base/solvent)

• Dimethyl sulfoxide (DMSO) (optional, as a high-boiling solvent)

Procedure:

• To a sealed tube or a flask equipped with a reflux condenser, add 1-fluoro-4-(methylthio)benzene and an excess of piperazine.

• Heat the reaction mixture to a high temperature (typically 120-150 °C) for 24-48 hours. The progress of the reaction should be monitored by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature.

• Add water to the mixture to precipitate the product and dissolve the excess piperazine.

• Filter the solid product, wash with water, and dry under vacuum.

• If necessary, the product can be further purified by recrystallization or column chromatography to yield 1-(4-(methylthio)phenyl)piperazine.

Causality of Choices: The use of a large excess of piperazine serves a dual purpose: it drives the reaction equilibrium towards the product and also acts as a base to neutralize the hydrofluoric acid byproduct. High temperatures are necessary to overcome the activation energy for the SNAr reaction on a less activated aromatic ring.

The Oxidation Step: From Thioether to Sulfoxide

The final step in the synthesis is the selective oxidation of the thioether to the sulfoxide. This transformation requires a careful choice of oxidizing agent to avoid over-oxidation to the sulfone.

Workflow for Oxidation

Caption: General workflow for the oxidation of the thioether intermediate.

Experimental Protocol: Oxidation with m-CPBA

Materials:

• 1-(4-(methylthio)phenyl)piperazine (1.0 equiv)

• meta-Chloroperoxybenzoic acid (m-CPBA) (1.1 equiv)

• Dichloromethane (DCM)

Procedure:

• Dissolve 1-(4-(methylthio)phenyl)piperazine in dichloromethane and cool the solution to 0 °C in an ice bath.

• Slowly add a solution of m-CPBA in dichloromethane to the cooled solution.

• Stir the reaction at 0 °C for 1-2 hours, monitoring by TLC for the disappearance of the starting material.

• Once the reaction is complete, quench the excess peroxide by washing with a saturated aqueous solution of sodium thiosulfate.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to remove the m-chlorobenzoic acid byproduct, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 1-[4-(methanesulfinyl)phenyl]piperazine.

Causality of Choices: m-CPBA is a commercially available and relatively selective oxidizing agent for the conversion of sulfides to sulfoxides.[2] Running the reaction at low temperatures helps to control the exotherm and minimize over-oxidation to the sulfone. The aqueous workup is essential to remove the peroxide and the acidic byproduct.

Cost-Effectiveness Analysis

The choice between these synthetic routes in a drug development setting is heavily influenced by a cost-effectiveness analysis that considers not only the price of raw materials but also process efficiency, safety, and environmental impact.

Cost Component	Route 1: Buchwald-Hartwig	Route 2: SNAr	Oxidation Step
Starting Materials	1-Bromo-4-(methylthio)benzene (Moderate Cost)[3][4][5], Piperazine (Low Cost)	1-Fluoro-4-(methylthio)benzene (Higher Cost)[6][7][8][9], Piperazine (Low Cost)	1-(4-(methylthio)phenyl)piperazine (Cost dependent on previous step)
Catalyst/Reagents	Palladium Precatalyst (e.g., Pd₂(dba)₃ - High Cost)[6][10][11][12], Ligand (e.g., Xantphos - High Cost)[7][9][13][14], Base (e.g., NaOt-Bu - Moderate Cost)	Excess Piperazine (Low Cost), High-boiling solvent (e.g., DMSO - Moderate Cost)	m-CPBA (Moderate Cost)[2], Sodium Periodate (Moderate Cost), Hydrogen Peroxide (Low Cost)
Process Parameters
Yield	Generally High (85-95%)	Moderate to High (70-90%)	High (>90%)
Reaction Time	12-24 hours	24-48 hours	1-3 hours
Temperature	80-110 °C	120-150 °C	0 °C to Room Temperature
Purification	Column Chromatography	Filtration/Recrystallization, possibly Column Chromatography	Aqueous Workup, possible Crystallization
Safety & Environmental
Key Hazards	Palladium catalysts (heavy metal), Flammable solvents	High temperatures, Corrosive HF byproduct (neutralized in situ)	m-CPBA (peroxide, shock-sensitive), Chlorinated solvents
Waste Generation	Palladium-containing waste (requires special disposal)[15][16][17][18][19][20][21][22], Solvent waste	Excess piperazine, High-boiling solvent waste	m-chlorobenzoic acid byproduct[23][24][25], Aqueous waste

Comparative Discussion

Buchwald-Hartwig Amination: This route offers the significant advantage of high yields and broad substrate scope. However, the primary drawback is the high cost of the palladium catalyst and the specialized phosphine ligands.[1][3][4][5][8][15][26][27][28][29][30] For large-scale production, the cost of the catalyst can be a significant portion of the overall manufacturing cost. Furthermore, the removal of palladium from the final product to meet stringent pharmaceutical regulations can be challenging and costly. The disposal of palladium-containing waste also presents environmental and regulatory hurdles.[15][16][17][18][19][20][21][22]

Nucleophilic Aromatic Substitution (SNAr): The SNAr route is attractive due to its avoidance of expensive and toxic heavy metal catalysts. The starting materials and reagents are generally less expensive than those required for the Buchwald-Hartwig reaction. However, this route often requires harsh reaction conditions, such as high temperatures and long reaction times, which can lead to higher energy consumption and the formation of byproducts. The use of a large excess of piperazine is also a consideration for atom economy, although unreacted piperazine can potentially be recovered.

Oxidation Step: For the oxidation, while m-CPBA is effective, it is a peroxide and requires careful handling due to its potential for shock-sensitivity.[2] The generation of m-chlorobenzoic acid as a byproduct also requires a thorough workup for its removal.[23][24][25] Greener and more cost-effective alternatives such as hydrogen peroxide in the presence of a suitable catalyst are being increasingly explored for industrial applications.[31][32][33][34][35] Sodium periodate is another viable option, though it generates a significant amount of inorganic salt waste.

Conclusion and Recommendation

The choice between the Buchwald-Hartwig amination and Nucleophilic Aromatic Substitution for the synthesis of 1-[4-(methanesulfinyl)phenyl]piperazine is a trade-off between catalyst cost and reaction conditions.

• For small-scale synthesis in a research and development setting , where speed and yield are often prioritized over cost, the Buchwald-Hartwig amination is an excellent choice due to its reliability and high efficiency.

• For large-scale industrial production , the Nucleophilic Aromatic Substitution (SNAr) route becomes more economically attractive due to the avoidance of expensive palladium catalysts. Process optimization to improve reaction times and yields would be a key focus for industrial implementation.

Regarding the oxidation step, for both routes, exploring catalytic systems with hydrogen peroxide as the terminal oxidant is highly recommended for large-scale synthesis to improve the greenness and cost-effectiveness of the process. While m-CPBA is a reliable lab-scale reagent, its safety profile and byproduct formation make it less ideal for manufacturing.

Ultimately, the most cost-effective approach will depend on the specific capabilities and priorities of the manufacturing facility, including access to specialized equipment for handling high-pressure reactions or for efficient catalyst recovery and recycling. This guide provides the foundational data and experimental insights to make an informed decision tailored to your specific needs.

References

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• SLS Ireland. RuPhos Pd G3, 95% | 763403-1G | SIGMA-ALDRICH. Accessed February 15, 2024. [Link]

• Carl ROTH. Xantphos, 5 g, CAS No. 161265-03-8 | Non-chiral phosphine ligands. Accessed February 15, 2024. [Link]

• Aladdin Scientific. BrettPhos Pd G3. Biocompare.com. Accessed February 15, 2024. [Link]

• Carl ROTH. Xantphos, 1 g, CAS No. 161265-03-8 | Non-chiral phosphine ligands. Accessed February 15, 2024. [Link]

• National Institute of Standards and Technology.

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• Santa Cruz Biotechnology. Palladium 10% on Carbon (wetted with ca.
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• Caddick, S. et al. Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)
• Benchchem. Comparative Efficacy Analysis: 1-Ethoxyheptane-1-peroxol versus meta-Chloroperoxybenzoic Acid (m-CPBA).
• MDPI. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. 2007.
• ResearchGate. Buchwald–Hartwig Coupling of Piperidines with Hetaryl Bromides. 2025.
• Molecules. Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine.
• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.
• Benchchem. Comparative Efficacy Analysis: 1-Ethoxyheptane-1-peroxol versus meta-Chloroperoxybenzoic Acid (m-CPBA).

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Safety & Regulatory Compliance

1-[4-(Methanesulfinyl)phenyl]piperazine proper disposal procedures

The following technical guide details the proper disposal procedures for 1-[4-(Methanesulfinyl)phenyl]piperazine . This protocol is designed for researchers and safety officers, prioritizing personnel safety, regulatory compliance, and environmental protection.

Executive Summary: Immediate Action Plan

1-[4-(Methanesulfinyl)phenyl]piperazine is a functionalized phenylpiperazine derivative. Based on the structural activity relationships (SAR) of piperazine and sulfoxide compounds, this substance must be treated as a Corrosive (Skin/Eye) and Acutely Toxic agent.

• Primary Disposal Method: High-Temperature Incineration with Scrubber (for NOₓ and SOₓ management).

• Waste Stream: Organic Alkaline (Base) Waste.

• Critical Incompatibility: Do NOT mix with strong acids, oxidizing agents (e.g., peroxides, permanganates), or acid chlorides. Violent reactions may occur.[1]

• Immediate Spill Action: Evacuate, don Full PPE (including respiratory protection), and neutralize with a weak acid absorbent if safe.

Hazard Profile & Technical Characterization

To ensure safe handling, you must understand the chemical nature of the waste. This compound combines a basic piperazine ring with a polar sulfoxide group.

Property	Specification	Operational Implication
Chemical Structure	Piperazine ring attached to a p-phenyl sulfoxide.	Basic Nitrogen: Reacts exothermically with acids. Sulfoxide: Can be reduced to sulfide (stench) or oxidized to sulfone.
Hazard Class (GHS)	Corrosive (Cat 1B) , Acute Tox (Oral/Dermal).	PPE Mandatory: Nitrile/Neoprene gloves (double gloved), safety goggles, lab coat. Use fume hood.[2][3]
Physical State	Typically a Solid (Powder/Crystalline).	Dust control is critical. Avoid aerosolization during transfer.[4]
Elemental Composition	C, H, N, O, S	Incineration Requirement: Must use a facility capable of scrubbing Sulfur Oxides (SOₓ) and Nitrogen Oxides (NOₓ).

Scientific Insight: The methanesulfinyl group is a sulfoxide (

). Unlike sulfides, sulfoxides are polar and can facilitate the penetration of the compound through the skin, enhancing the systemic toxicity of the piperazine moiety [1].

Disposal Decision Matrix (Workflow)

The following diagram outlines the logical flow for determining the correct disposal path based on the state of the waste.

Figure 1: Decision matrix for the segregation and packaging of 1-[4-(Methanesulfinyl)phenyl]piperazine waste.

Detailed Disposal Protocol

Follow these steps to ensure a self-validating safety loop.

Phase 1: Segregation & Compatibility Check

Before handling, verify that the waste container does not contain incompatible materials.

• The Rule of Amines: Never mix piperazine derivatives with acids in a closed waste container. The neutralization heat can pressurize and rupture the vessel.

• The Rule of Sulfoxides: Avoid mixing with strong reducing agents (which create stench sulfides) or strong oxidizers (risk of rapid oxidation/fire).

Phase 2: Packaging (Primary Containment)

• Solid Waste:

  • Place the substance in a wide-mouth High-Density Polyethylene (HDPE) jar or a glass amber bottle.

  • If the material is a fine powder, place the primary container inside a clear plastic zip-lock bag (secondary containment) to prevent dust contamination of the outer surface.

• Liquid Waste:

  • Determine the solvent.[3]

  • Pour into the designated carboy (e.g., "Organic Waste - Halogenated" or "Organic Waste - Non-Halogenated").

  • Crucial: If the solution is highly basic (pH > 10), note this on the tag. Some facilities require pH adjustment (to pH 6-9) before adding to bulk solvent waste, but only do this if trained and in a fume hood .

Phase 3: Labeling

A generic "Chemical Waste" label is insufficient. The label must explicitly state:

• Chemical Name: 1-[4-(Methanesulfinyl)phenyl]piperazine[5][6][7]

• Hazards: Corrosive, Toxic.[8]

• Structure Warning: "Contains Sulfur and Nitrogen" (Alerts the disposal facility to use scrubbers).

Phase 4: Final Destruction

• Method: The only acceptable method for this compound is incineration .

• Mechanism: The compound is atomized into a rotary kiln at temperatures >1000°C.

  • Carbon

  • Hydrogen

  • Nitrogen

    (Scrubbed via catalytic reduction or wet scrubbing)

  • Sulfur

    (Scrubbed via alkaline wash) [2].

Emergency Procedures (Spill Management)

If a spill occurs during the disposal process, execute this protocol immediately:

• Isolation: Evacuate the immediate area (10-meter radius).

• PPE: Don a half-mask respirator with organic vapor/acid gas cartridges (P100), nitrile gloves, and safety goggles.

• Containment:

  • Solids: Cover with a wet paper towel to prevent dust, then scoop into a waste container.

  • Liquids: Use a universal absorbent (vermiculite or clay). Do not use sawdust (combustible).

• Decontamination: Wash the surface with a dilute soap solution. Do not use bleach (hypochlorite) immediately, as it may react with the amine to form chloramines (toxic gas).

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Piperazine Derivatives. Accessed via PubChem.[6][7] Link

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington (DC): National Academies Press (US); 2011. Chapter 8, Management of Waste. Link

• Thermo Fisher Scientific. Safety Data Sheet: 1-Phenylpiperazine (Structural Analog).Link

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Personal protective equipment for handling 1-[4-(Methanesulfinyl)phenyl]piperazine

Introduction: The Hidden Hazard Profile

As a Senior Application Scientist, I often see researchers treat piperazine derivatives as "standard organic intermediates." This is a critical error. 1-[4-(Methanesulfinyl)phenyl]piperazine presents a dual-threat mechanism that demands specific, not generic, PPE.[1]

• The Piperazine Moiety: A well-documented respiratory and skin sensitizer.[1] Repeated exposure, even at low levels, can lead to occupational asthma and contact dermatitis.[1]

• The Methanesulfinyl (Sulfoxide) Group: Structurally analogous to DMSO, sulfoxides are polar aprotic moieties that can enhance skin permeability.[1] This means the compound may not just sit on your skin—it can actively transport itself (and any solvent it is dissolved in) into the bloodstream.[1]

Core Directive: Treat this compound as a skin-penetrating sensitizer .[1] Your PPE must prevent all dermal contact and inhalation.[1]

Risk Assessment & Hazard Classification

Based on Structure-Activity Relationships (SAR) of aryl-piperazines and sulfoxides.[1]

Hazard Class	GHS Classification (Inferred)	Operational Implication
Sensitization	H334: Resp. Sens. 1 H317: Skin Sens. 1	Zero-Tolerance Policy: A single exposure can induce lifelong sensitivity.[1] Fume hood use is non-negotiable.[1]
Corrosivity/Irritation	H314/H315: Skin Corr./Irrit.[1][2] H318/H319: Eye Dam./Irrit.	Standard safety glasses are insufficient.[1] Chemical splash goggles are required.[1]
Acute Toxicity	H301/H311: Toxic if swallowed/in contact with skin	The sulfoxide group increases the systemic risk of dermal exposure.

PPE Selection Matrix

Do not rely on "standard" lab PPE. Use this targeted selection guide.

A. Hand Protection (Critical)

The "Sulfoxide Rule": Thin nitrile gloves (4 mil) are often permeable to sulfoxides over time.[1]

• Recommendation: Double-Gloving Protocol

  • Inner Layer: 4 mil Nitrile (Tactility).[1]

  • Outer Layer: 8 mil Nitrile (Chemical Resistance) OR Laminate (Silver Shield/4H) if handling concentrated solutions (>1M).[1]

  • Change Frequency: Immediately upon splash; every 60 minutes during active handling.

B. Respiratory Protection

• Solid State (Weighing/Transfer):

  • Primary: Verified Fume Hood (Face velocity: 100 fpm).

  • Secondary (if hood unavailable/cleaning spills): N95 or P100 Particulate Respirator.[1]

• Solution State:

  • Fume hood is sufficient unless heating/aerosolizing.[1]

C. Eye & Body Protection

• Eyes: Chemical Splash Goggles (Indirect Vented).[1] Reasoning: Piperazine dust is corrosive to moist mucous membranes (eyes).[1]

• Body: Lab coat (buttoned/snapped) + Chemical-resistant apron if handling >10g.[1]

Operational Protocol: The "Closed Loop" Concept

This workflow minimizes open-air exposure.[1][2][3][4]

Step 1: Weighing & Transfer

• Static Control: Piperazine solids are often static-prone.[1] Use an anti-static gun or ionizer bar in the balance enclosure to prevent "flying dust."[1]

• Tare Weighing: Do not weigh directly onto paper. Weigh into a tared vial/flask with a cap.

• Wipe Down: Wipe the exterior of the vial with a damp tissue (solvent-appropriate) inside the hood before removing it.[1]

Step 2: Reaction Setup

• Solvent Addition: Add solvent to the solid, not solid to the solvent, to minimize splash risk.

• Temperature Control: Sulfoxide formation/reaction can be exothermic.[1] Ensure cooling bath is ready before addition.[1]

Step 3: Waste & Decontamination

• Quench: Ensure no unreacted piperazine remains.[1]

• Acidification: Acidifying the waste (pH < 5) protonates the piperazine nitrogen, making it non-volatile and water-soluble, reducing inhalation risk during disposal.[1]

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision-making process for PPE based on the state of matter.

Caption: Operational workflow for PPE selection based on physical state and solvent permeation risks.

Emergency Response

Scenario	Immediate Action	Rationale
Skin Contact	Wash with soap and water for 15 minutes .[1] Do NOT use alcohol/solvent.[1]	Solvents (ethanol/acetone) may dissolve the compound and drive it deeper into the skin (sulfoxide effect).[1]
Eye Contact	Flush for 15 minutes. Lift eyelids.[1]	Piperazines are alkaline/corrosive; immediate dilution is critical to prevent corneal opacity.[1]
Spill (Solid)	Cover with wet paper towels, then scoop.[1]	Wetting prevents dust generation.[1] Do not dry sweep.[1]

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 7096, 1-Phenylpiperazine (Analogous Hazard Data).[1] Retrieved from [Link][1]

• European Chemicals Agency (ECHA). Piperazine: Harmonised Classification and Labelling (ATP 1).[1] Retrieved from [Link][1]

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